Biosynthesis Pathways of N-Dodecanoyl-L-serine in Bacterial Cultures: An In-Depth Technical Guide
Executive Summary N-acyl amino acids represent a versatile class of microbial lipoamino acids that function as signaling molecules, biosurfactants, and antimicrobial agents[1]. Among these, N-Dodecanoyl-L-serine is of pa...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
N-acyl amino acids represent a versatile class of microbial lipoamino acids that function as signaling molecules, biosurfactants, and antimicrobial agents[1]. Among these, N-Dodecanoyl-L-serine is of particular interest to drug development professionals due to its amphiphilic structure, which enables unique interactions with biological membranes and receptor targets.
Unlike eukaryotic systems—where N-acyl serines are often generated via the degradation of complex phospholipids (e.g., N-acyl-phosphatidylserine) by phospholipase D[2]—bacteria utilize a highly efficient, direct biosynthetic route. As a Senior Application Scientist, I have structured this whitepaper to dissect the core enzymatic machinery, quantitative kinetics, and self-validating experimental workflows required to successfully engineer and isolate N-dodecanoyl-L-serine from bacterial cultures.
Mechanistic Grounding: The Biosynthetic Machinery
In Gram-negative bacteria, the biosynthesis of N-dodecanoyl-L-serine is driven by N-acyl amino acid synthases (NASs) [1]. These enzymes share deep structural and mechanistic homology with GCN5-related N-acyltransferases (GNATs) and acylhomoserine lactone synthases (e.g., LuxI)[3].
The biosynthesis relies on the convergence of two distinct metabolic pools:
The Acyl Donor (Dodecanoyl-ACP): Instead of utilizing acyl-CoA, bacterial NAS enzymes preferentially hijack acyl-acyl carrier proteins (acyl-ACPs) directly from the endogenous Type II Fatty Acid Synthesis (FAS II) pathway[1]. For this specific metabolite, the enzyme intercepts the 12-carbon intermediate, dodecanoyl-ACP.
The Amine Donor (L-Serine): The primary amine of the amino acid serves as the nucleophile.
The Catalytic Mechanism:
The NAS enzyme positions the dodecanoyl-ACP and L-serine within a hydrophobic pocket[3]. The unprotonated primary amine of L-serine executes a nucleophilic attack on the thioester carbonyl carbon of the dodecanoyl-ACP. This transition state collapses to release the free holo-ACP and the stable amide-linked product, N-dodecanoyl-L-serine.
Pathway Visualization
Fig 1. Biosynthetic pathway of N-Dodecanoyl-L-serine via bacterial NAS and FAS II integration.
Enzyme Kinetics & Substrate Specificity
To rationally design a bacterial production system, we must understand the kinetic constraints of NAS enzymes. While exact kinetic parameters for a strictly serine-specific NAS are still emerging, we can establish a quantitative baseline using characterized homologous bacterial N-acyltransferases (such as TrzA and FeeM).
Table 1: Quantitative Parameters of Representative Bacterial N-Acyltransferases
Insight for Optimization: The
kcat/Km
value of
2.3×103M−1s−1
for TrzA[4] indicates that while these enzymes are highly specific, their turnover rates are moderate. Therefore, substrate saturation (artificially elevating L-serine pools) is a critical requirement for maximizing in vivo yields.
Experimental Methodology: Heterologous Expression and Extraction
To establish a self-validating pipeline for the production of N-dodecanoyl-L-serine, we utilize Escherichia coli as a heterologous host. E. coli is ideal because its native FAS II pathway naturally generates the required dodecanoyl-ACP precursor[1].
Step-by-Step Protocol & Causality
Step 1: Genetic Construct Design
Action: Clone a characterized NAS gene (e.g., a nasY homolog[5]) into a pET-28a(+) expression vector with an N-terminal His6-tag.
Causality: The His6-tag allows for downstream affinity purification to validate enzyme expression levels without interfering with the C-terminal domain, which is often crucial for ACP-protein interactions.
Step 2: Host Transformation and Cultivation
Action: Transform the vector into E. coli BL21(DE3) and culture in LB broth at 37°C until an OD600 of 0.6 is reached.
Causality: The BL21(DE3) strain is genetically deficient in Lon and OmpT proteases. This prevents the proteolytic degradation of the recombinant NAS enzyme, ensuring a stable biocatalyst pool.
Step 3: Induction and Substrate Supplementation
Action: Induce with 0.5 mM IPTG and supplement the culture with 5 mM exogenous L-serine. Shift the temperature to 20°C for 18 hours.
Causality: Lowering the temperature slows protein synthesis, preventing the formation of insoluble inclusion bodies. Supplementing with exogenous L-serine saturates the enzyme's active site, pushing the thermodynamic equilibrium toward N-dodecanoyl-L-serine production and overcoming the natural
Km
threshold.
Step 4: Acidic Organic Extraction
Action: Harvest the cell pellet, lyse, and acidify the cleared supernatant to pH 3.0 using 1M HCl. Extract twice with an equal volume of ethyl acetate.
Causality: The carboxylate group of N-dodecanoyl-L-serine has a pKa of ~2.5–3.0. Acidifying the solution fully protonates the molecule, neutralizing its charge. This drastically increases its hydrophobicity, driving its partition out of the aqueous phase and into the organic ethyl acetate phase.
Step 5: LC-MS/MS Validation
Action: Evaporate the organic phase, reconstitute in methanol, and analyze via LC-MS/MS in negative ion mode.
Causality: Lipoamino acids readily lose a proton from their carboxylic acid moiety. Operating in negative ion mode yields a strong [M-H]- signal. Monitoring for the specific precursor ion (approx. m/z 286.2 for N-dodecanoyl-L-serine) confirms successful biosynthesis[5].
Workflow Visualization
Fig 2. Self-validating experimental workflow for heterologous production of N-Dodecanoyl-L-serine.
Conclusion
The biosynthesis of N-dodecanoyl-L-serine in bacterial systems represents a highly elegant intersection of primary lipid metabolism (FAS II) and specialized secondary metabolism (NAS enzymes). By understanding the structural biology of N-acyltransferases and applying targeted biochemical interventions—such as substrate supplementation and pH-driven partitioning—researchers can reliably engineer bacterial cultures to produce these high-value lipoamino acids for drug development and therapeutic screening.
Role of N-lauroyl-L-serine as an endogenous signaling molecule
Unveiling the Endogenous Signaling Landscape of N-Lauroyl-L-Serine: A Technical Guide to N-Acyl Amino Acid Biology Executive Summary The discovery of the endocannabinoid system catalyzed a paradigm shift in lipidomics, l...
Author: BenchChem Technical Support Team. Date: April 2026
Unveiling the Endogenous Signaling Landscape of N-Lauroyl-L-Serine: A Technical Guide to N-Acyl Amino Acid Biology
Executive Summary
The discovery of the endocannabinoid system catalyzed a paradigm shift in lipidomics, leading to the identification of the "endocannabinoidome"—a vast network of lipid mediators including N-acyl amino acids (NAAAs) [1][1]. While long-chain, polyunsaturated conjugates like N-arachidonoyl-L-serine (AraS) and N-oleoyl-L-serine (OS) have been extensively characterized for their roles in vasodilation and bone remodeling [2][2], medium-chain saturated analogs like N-lauroyl-L-serine (C12-Ser) represent an emerging frontier. This whitepaper provides an authoritative, application-focused synthesis of the biosynthesis, signaling mechanisms, and validated experimental workflows for investigating C12-Ser.
Biosynthesis and Enzymatic Regulation
N-lauroyl-L-serine is formed via the condensation of lauric acid (a C12:0 saturated fatty acid) and the amino acid L-serine. Unlike classical endocannabinoids synthesized via phospholipid cleavage, C12-Ser is primarily generated through the direct action of aminoacylases and N-acyltransferases. Recent biocatalytic profiling has identified specific bacterial and mammalian enzymes capable of mediating this lipidation. For example, recombinant aminoacylases from Streptomyces mobaraensis and Paraburkholderia monticola (PmAcy) demonstrate robust, reversible hydrolytic and synthetic activity toward N-lauroyl-L-amino acids [3][3].
Fig 1. Enzymatic biosynthesis of N-lauroyl-L-serine via aminoacylase condensation.
Quantitative Enzymatic Profiling
To understand the substrate preference of these enzymes, we summarize the specific hydrolytic activities of two well-characterized recombinant acylases against various N-lauroyl conjugates [4][4] [3][3].
Table 1: Substrate Specificity of Recombinant Aminoacylases for N-Lauroyl-L-Amino Acids
Substrate
S. mobaraensis Acylase Specific Activity (U/mg)
P. monticola PmAcy Specific Activity (U/mg)
N-lauroyl-L-serine
295 ± 12
20.4 ± 4.0
N-lauroyl-L-alanine
236 ± 17
773 ± 15
N-lauroyl-L-tyrosine
145 ± 10
63.5 ± 6.5
| N-lauroyl-L-tryptophan | 22 ± 3 | 4.9 ± 1.3 |
Note: 1 Unit (U) is defined as the amount of enzyme required to hydrolyze 1 μmol of substrate per hour at optimal pH and temperature.
Receptor Pharmacology and Biological Activity
While N-arachidonoyl serine acts as a potent vasodilator with negligible affinity for CB1/CB2 receptors [5][5], the shorter, saturated C12-Ser exhibits a distinct pharmacological profile.
Antimicrobial & Metabolic Defense Signaling: C12-Ser is implicated in host-pathogen metabolic crosstalk. Significant reductions in endogenous N-lauroyl serine levels have been shown to disrupt critical nutrient supply chains required for the growth of pathogens like Campylobacter jejuni, suggesting its role as a metabolic defense signal [6][6].
Skin Barrier Modulation: Due to its specific acyl chain length, N-lauroyl serine and its ester derivatives intercalate into stratum corneum lipids, forming liquid-ordered phases that act as transdermal permeation enhancers without inducing significant protein toxicity [7][7].
Intracellular Kinase Activation: Similar to OS, which triggers Gi-protein-coupled receptors to modulate ERK1/2 in osteoblasts [2][2], C12-Ser is hypothesized to act via orphan GPCRs or transient receptor potential (TRP) channels, triggering intracellular calcium fluxes and downstream kinase cascades.
Fig 2. Putative signal transduction cascade initiated by N-lauroyl-L-serine binding.
Validated Experimental Workflows
To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems . Every step is engineered to account for matrix effects, analyte loss, and thermodynamic constraints.
Protocol 1: LC-MS/MS Quantification of Endogenous C12-Ser
Causality Focus: NAAAs are highly amphiphilic. Standard lipid extractions (like Folch) often trap them at the interface. This protocol utilizes a modified biphasic system combined with isotope dilution to guarantee absolute quantification.
Tissue Homogenization & Isotope Spiking:
Step: Weigh 50 mg of tissue. Immediately spike with 10 pmol of deuterated internal standard (e.g., d3-N-lauroyl-L-serine).
Causality: Spiking before homogenization is critical. It acts as a self-validating control for extraction recovery and corrects for matrix-induced ESI ion suppression downstream.
Biphasic Extraction:
Step: Add 1 mL of Methanol/Chloroform/Water (2:1:0.8 v/v/v). Vortex for 5 mins, then centrifuge at 10,000 x g for 10 mins.
Causality: This specific ratio precipitates proteins while partitioning highly non-polar triglycerides into the lower organic phase. The amphiphilic C12-Ser is enriched in the upper methanolic/aqueous phase.
Solid Phase Extraction (SPE) Cleanup:
Step: Load the upper phase onto a pre-conditioned C8 SPE cartridge. Wash with 20% methanol, elute with 100% methanol.
UHPLC-MRM Analysis:
Step: Inject 5 μL onto a C18 column. Operate the mass spectrometer in Electrospray Ionization (ESI) negative mode using Multiple Reaction Monitoring (MRM).
Causality: The C18 column resolves C12-Ser from isobaric lipoamino acids, ensuring the MRM transitions are specific to the target analyte.
Fig 3. Self-validating LC-MS/MS lipidomics workflow for endogenous C12-Ser quantification.
Protocol 2: In Vitro Enzymatic Synthesis of C12-Ser
Causality Focus: Saturated medium-chain fatty acids like lauric acid suffer from poor aqueous solubility, which severely limits enzymatic condensation kinetics.
Reaction Setup:
Step: Prepare a reaction mixture containing 15 mM L-serine and 15 mM lauric acid in 100 mM Na-borate buffer. Adjust pH to 8.0.
Causality: An alkaline pH (8.0) is strictly required to deprotonate the carboxylic acid of lauric acid, enhancing its solubility and making it available for the enzyme's active site.
Enzyme Addition & Incubation:
Step: Add 10 U/mL of purified recombinant aminoacylase (e.g., PmAcy). Incubate at 50°C to 75°C with continuous magnetic stirring [3][3].
Causality: Elevated temperatures are thermodynamically necessary to keep the saturated C12 chain above its melting point in an aqueous system, while PmAcy is specifically chosen for its extreme thermotolerance.
Reaction Quenching:
Step: Withdraw a 25 μL aliquot and immediately mix with 75 μL of 1% Trifluoroacetic acid (TFA) in acetonitrile.
Causality: The TFA instantly drops the pH, denaturing the enzyme to freeze the reaction state, while simultaneously protonating the synthesized C12-Ser for optimal peak shape during downstream HPLC analysis.
References
N-Acyl Amino Acids: Metabolism, Molecular Targets, and Role in Biological Processes.Int J Mol Sci. 2019.
Oleoyl serine, an endogenous N-acyl amide, modulates bone remodeling and mass.PNAS. 2010.
N-Acyl amino acids and N-acyl neurotransmitter conjugates: neuromodulators and probes for new drug targets.Br J Pharmacol. 2010.
A Novel Acylase from Streptomyces mobaraensis that Efficiently Catalyzes Hydrolysis/Synthesis of Capsaicins as Well as N-Acyl-L-amino Acids.J Agric Food Chem. 2005.
Novel recombinant aminoacylase from Paraburkholderia monticola capable of N-acyl-amino acid synthesis.Appl Microbiol Biotechnol. 2024.
L-Serine and glycine based ceramide analogues as transdermal permeation enhancers: Polar head size and hydrogen bonding.ResearchGate. 2012.
Growth of C. jejuni NCTC11168 in nutrient-restricted media.ResearchGate. 2024.
Physiological functions of acyl amino acids like N-Dodecanoyl-L-serine
An In-Depth Technical Guide to the Physiological Functions of N-Acyl Amino Acids: Focus on N-Dodecanoyl-L-Serine and the Endocannabinoidome Executive Summary As the known landscape of lipid signaling expands beyond class...
Author: BenchChem Technical Support Team. Date: April 2026
An In-Depth Technical Guide to the Physiological Functions of N-Acyl Amino Acids: Focus on N-Dodecanoyl-L-Serine and the Endocannabinoidome
Executive Summary
As the known landscape of lipid signaling expands beyond classical endocannabinoids (like anandamide), N-acyl amino acids (NAAAs) have emerged as a critical family of pleiotropic signaling molecules. Comprising a hydrophobic fatty acyl chain conjugated to a hydrophilic amino acid head group via an amide bond, NAAAs modulate a vast array of physiological processes, ranging from nociception and angiogenesis to systemic energy homeostasis[1][2].
As a Senior Application Scientist, I approach the study of NAAAs not merely as static biomarkers, but as dynamic, compartmentalized signaling systems. This whitepaper provides a comprehensive technical breakdown of NAAA physiology, with a specific focus on medium-chain derivatives like N-Dodecanoyl-L-serine (N-lauroyl-L-serine). Furthermore, it details the self-validating experimental methodologies required to accurately quantify and functionally characterize these labile lipid mediators.
Structural Biology and Enzymatic Compartmentalization
The biological activity of an NAAA is dictated by two structural variables: the length/saturation of the acyl chain and the polarity of the amino acid head group[3]. While long-chain polyunsaturated NAAAs (e.g., N-arachidonoyl serine, ARA-S) are potent modulators of G-protein coupled receptors (GPCRs)[4], medium-chain saturated NAAAs like N-Dodecanoyl-L-serine (C12:0-Ser) exhibit unique protoamphiphilic properties. At physiological pH, N-Dodecanoyl-L-serine readily forms robust vesicular membranes, hinting at its evolutionary role in early cellular compartmentalization and its modern utility in liposomal drug delivery systems[5].
The endogenous tone of these lipids is tightly regulated by a cooperative, spatially segregated enzymatic network[6]:
Intracellular Regulation (FAAH): Fatty acid amide hydrolase (FAAH) acts as the primary intracellular synthase and hydrolase for NAAAs. It manages the localized, intracellular pool of lipid messengers[6].
Extracellular Regulation (PM20D1): Peptidase M20 domain-containing 1 (PM20D1) is a secreted enzyme that circulates in tight association with low- and high-density lipoproteins (LDL/HDL). PM20D1 catalyzes the bidirectional synthesis and hydrolysis of NAAAs in the blood plasma, utilizing albumin as a carrier to segregate active lipids from their site of biosynthesis[7][8].
Caption: Cooperative enzymatic control of intracellular and extracellular N-acyl amino acid pools.
Physiological Functions and Molecular Targets
NAAAs exert their physiological effects through three primary mechanistic pathways:
A. GPCR Modulation and Angiogenesis
Long-chain N-acyl serines, particularly N-arachidonoyl serine (ARA-S), act as potent pro-angiogenic factors and vasorelaxants[9]. ARA-S activates the orphan receptor GPR55 , triggering the phosphorylation of extracellular signal-regulated kinases (ERK) and Akt. This cascade upregulates vascular endothelial growth factor (VEGF) signaling, driving endothelial cell proliferation and migration[4][9].
B. TRP Channel Antagonism
Certain NAAAs, such as N-oleoyl glutamine, function as endogenous antagonists for Transient Receptor Potential (TRP) calcium channels, including TRPV1. By blocking these nociceptor channels, NAAAs play a critical role in pain modulation and antinociceptive behaviors[8][10].
C. Mitochondrial Uncoupling and Metabolic Homeostasis
One of the most profound discoveries regarding medium-chain and monounsaturated NAAAs is their ability to act as endogenous chemical uncouplers of mitochondrial respiration[11][12]. Molecules like N-Dodecanoyl-L-serine and N-oleoyl phenylalanine directly stimulate proton leak across the inner mitochondrial membrane, independent of Uncoupling Protein 1 (UCP1)[8][12].
The Causality: By uncoupling the electron transport chain from ATP synthesis, these lipids force the cell to burn excess substrates (glucose and fatty acids) to maintain the proton gradient. In vivo, this elevates systemic energy expenditure, reduces adiposity, and improves glucose tolerance[8].
Quantitative Data Summary: NAAA Molecular Targets
N-Acyl Amino Acid
Acyl Chain
Primary Target / Receptor
Key Physiological Function
N-Arachidonoyl Serine (ARA-S)
C20:4
GPR55, BKCa channels
Angiogenesis, Vasodilation
N-Dodecanoyl-L-Serine
C12:0
Mitochondria (UCP1-independent)
Energy expenditure, Vesicle formation
N-Oleoyl Glutamine
C18:1
TRPV1 (Antagonist)
Nociception / Pain modulation
N-Arachidonoyl Glycine
C20:4
GPR18, FAAH inhibitor
Analgesia, Anti-inflammatory
N-Oleoyl Phenylalanine
C18:1
Mitochondria (UCP1-independent)
Energy homeostasis, Weight loss
Self-Validating Experimental Methodologies
To study highly labile, low-abundance signaling lipids, experimental design must prioritize sample integrity and self-validation. Below are the gold-standard protocols for NAAA quantification and functional characterization.
Protocol 1: Targeted Lipidomics via LC-MS/MS
Because endogenous NAAAs exist at low picomolar concentrations (0.2 to 69 pmol/g in tissue)[13], rigorous extraction and sensitive detection are paramount.
Tissue Homogenization & Quenching: Homogenize tissue in a 70:30 Methanol:Water solution containing 1 mM Phenylmethylsulfonyl fluoride (PMSF) and 0.1 pmol/µL of a deuterated internal standard (e.g., NAGly-d8)[14][15].
Expert Causality: PMSF irreversibly inhibits serine hydrolases like FAAH. Without it, endogenous enzymes will rapidly degrade N-Dodecanoyl-L-serine ex vivo, destroying the biological snapshot.
Solid-Phase Extraction (SPE): Load the homogenate onto a pre-conditioned C18 SPE cartridge. Wash with LC-MS grade water, then elute with 100% Methanol[15].
Expert Causality: The water wash removes polar salts that cause severe ion suppression in the mass spectrometer. The 100% Methanol elution specifically enriches amphipathic lipids like NAAAs.
UPLC Separation: Inject the eluate onto a Charged Surface Hybrid (CSH) C18 column (100 × 2.1 mm; 1.7 μm)[13].
Expert Causality: NAAAs possess both a polar head and a hydrophobic tail. Standard C18 columns often yield broad, tailing peaks due to secondary interactions with free silanols. CSH technology applies a slight positive surface charge, mitigating these interactions and ensuring sharp, reproducible elution.
Tandem Mass Spectrometry (MS/MS): Analyze via a triple quadrupole or Q-Exactive mass spectrometer in Multiple Reaction Monitoring (MRM) mode, utilizing Electrospray Ionization (ESI)[13][16].
Self-Validating Mechanism: The absolute recovery of the deuterated internal standard (NAGly-d8) must be calculated for every sample. If recovery falls below 70%, the data point is flagged for matrix suppression, ensuring all reported NAAA concentrations are mathematically normalized and trustworthy.
Self-Validating Mechanism: Because ATP synthase is already blocked by oligomycin, any subsequent spike in OCR caused by the NAAA must be attributed to direct mitochondrial uncoupling (proton leak), ruling out an artifact of increased cellular ATP demand.
Terminal Inhibition: Inject Rotenone and Antimycin A to shut down the electron transport chain entirely, validating the non-mitochondrial baseline OCR.
References
Battista, N., Bari, M., & Bisogno, T. (2019). N-Acyl Amino Acids: Metabolism, Molecular Targets, and Role in Biological Processes. Biomolecules, 9(12), 822.
Long, J. Z., et al. (2018). Ablation of PM20D1 reveals N-acyl amino acid control of metabolism and nociception. Proceedings of the National Academy of Sciences (PNAS), 115(27), E6367-E6375.
Kim, J. T., et al. (2020). Cooperative enzymatic control of N-acyl amino acids by PM20D1 and FAAH. eLife, 9, e53681.
Zhang, F., et al. (2010). Angiogenesis: a new physiological role for N-arachidonoyl serine and GPR55? British Journal of Pharmacology, 160(7), 1583–1594.
Tan, B., et al. (2010). Identification of endogenous acyl amino acids based on a targeted lipidomics approach. Journal of Lipid Research, 51(1), 112-119.
Benson, K. K., et al. (2020). A plasma protein network regulates PM20D1 and N-acyl amino acid bioactivity. Cell Chemical Biology, 27(9), 1130-1139.
In-Depth Technical Guide on N-Dodecanoyl-L-Serine: Receptor Binding Affinity, Kinetics, and Analytical Applications
Executive Summary N-Dodecanoyl-L-serine (NDLS), frequently referred to as N-lauroyl-L-serine, is a medium-chain N-acyl amino acid (NAAA). Functioning at the intersection of endogenous lipid signaling and analytical chemi...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
N-Dodecanoyl-L-serine (NDLS), frequently referred to as N-lauroyl-L-serine, is a medium-chain N-acyl amino acid (NAAA). Functioning at the intersection of endogenous lipid signaling and analytical chemistry, NDLS serves a dual purpose. Biologically, it acts as a lipid signaling molecule that modulates physiological processes via transient receptor potential (TRP) channels[1]. Analytically, its amphiphilic nature and chiral center make it a highly effective pseudo-stationary phase for enantiomeric separations in micellar electrokinetic chromatography (MEKC)[2][3]. This whitepaper synthesizes the receptor binding affinities, metabolic kinetics, and field-proven laboratory protocols associated with NDLS.
Molecular Profile & Receptor Binding Affinity
N-acyl amino acids are a diverse family of circulating lipid metabolites[4]. Within this class, N-acyl serines (NSer) exhibit distinct pharmacological profiles compared to classical endocannabinoids like anandamide (AEA). While AEA binds with high affinity to cannabinoid receptors (CB1/CB2), N-acyl serines show preferential and significant agonist activity at the Transient Receptor Potential Vanilloid 1 (TRPV1) channel[1][5].
The binding affinity of NDLS to TRPV1 is dictated by its structural topology: the hydrophobic dodecanoyl tail anchors into the lipid-water interface of the receptor pocket, while the polar L-serine headgroup interacts with specific hydrophilic residues in the channel's binding domain. This interaction induces a conformational change that opens the pore, facilitating calcium (
Ca2+
) influx and subsequent receptor desensitization[1].
Table 1: Comparative Binding Affinities of Lipid Mediators
Ligand
Target Receptor
Efficacy / Affinity Profile
Primary Biological Function
N-Dodecanoyl-L-Serine
TRPV1
Moderate Agonist
Nociception modulation, Calcium influx
N-Arachidonoyl-Serine
TRPV1 / GPRs
Weak to Moderate Agonist
Vasodilation, Anti-inflammatory signaling
Anandamide (AEA)
CB1 / TRPV1
High Agonist
Classical endocannabinoid signaling
Capsaicin
TRPV1
Very High Agonist
Exogenous nociceptive activation
Enzymatic Kinetics & Metabolic Pathways
The systemic levels and kinetic half-life of N-acyl amino acids are tightly regulated by bidirectional enzymes. Fatty acid amide hydrolase (FAAH) and PM20D1 are the primary enzymes responsible for the metabolic turnover of NDLS[4].
FAAH catalyzes the hydrolysis of the amide bond in NDLS, yielding free dodecanoic (lauric) acid and L-serine[6]. The kinetics of this degradation follow a rapid Michaelis-Menten model. Because FAAH is highly expressed in the mammalian central nervous system and peripheral tissues, the biological half-life of NDLS is relatively short in vivo unless FAAH inhibitors are co-administered[4][6].
Visualizing the Signaling & Metabolic Axis
Metabolic degradation and TRPV1 signaling pathway of N-Dodecanoyl-L-Serine.
Methodological Framework 1: Receptor Kinetics via Calcium Flux
To accurately assess the binding affinity and activation kinetics of NDLS at TRPV1, researchers must employ a self-validating intracellular calcium assay.
Causality & Design: We utilize Fluo-4 AM, a calcium-sensitive fluorophore, because its high quantum yield allows for the real-time kinetic tracking of TRPV1-mediated
Ca2+
influx. HEK293 cells stably expressing human TRPV1 are used to isolate the receptor-specific response from endogenous background noise. A parallel antagonist blockade serves as the internal validation mechanism.
Step-by-Step Protocol:
Cell Preparation: Seed HEK293-TRPV1 cells in a 96-well black-walled, clear-bottom plate at
5×104
cells/well. Reasoning: Black walls prevent fluorescence cross-talk between adjacent wells, ensuring a high signal-to-noise ratio.
Dye Loading: Incubate cells with 2 µM Fluo-4 AM in assay buffer (HBSS supplemented with 20 mM HEPES, pH 7.4) for 45 minutes at 37°C. Reasoning: The acetoxymethyl (AM) ester facilitates cell permeation; subsequent cleavage by intracellular esterases traps the active, calcium-sensitive dye inside the cell.
Washing: Wash cells three times with the assay buffer to remove extracellular dye, preventing artificially high baseline fluorescence.
Baseline Acquisition: Record baseline fluorescence (Excitation: 488 nm, Emission: 525 nm) for 20 seconds using a kinetic microplate reader.
Agonist Addition: Inject varying concentrations of NDLS (0.1 µM to 100 µM) and record fluorescence continuously for 3 minutes to capture the kinetic peak of calcium influx.
Self-Validation (Antagonist Blockade): In parallel control wells, pre-incubate cells with 1 µM Capsazepine (a competitive TRPV1 antagonist) for 15 minutes prior to NDLS addition. Reasoning: A blunted or abolished calcium response in the presence of Capsazepine definitively proves that the NDLS-induced influx is specifically mediated by TRPV1, ruling out non-specific membrane disruption.
Methodological Framework 2: NDLS in Analytical Chiral Separations
Beyond receptor biology, NDLS is a powerful tool in analytical chemistry. Because it possesses a chiral center (L-serine) and an aliphatic tail, NDLS forms chiral micelles in aqueous solutions above its critical micelle concentration (CMC). This makes it an excellent pseudo-stationary phase for enantiomeric separations in Capillary Electrophoresis (CE)[2][3][7].
Causality & Design: Chiral recognition relies on the differential and transient partitioning of enantiomers between the bulk aqueous buffer and the chiral microenvironment of the NDLS micelle[3].
Step-by-Step Protocol:
Buffer Preparation: Prepare a background electrolyte (BGE) consisting of 50 mM sodium phosphate buffer (pH 7.5) and 50 mM NDLS. Reasoning: A pH of 7.5 ensures the carboxylate group of the L-serine headgroup is fully ionized, promoting stable micelle formation and generating a strong electroosmotic flow (EOF).
Capillary Conditioning: Flush a bare fused-silica capillary (50 µm ID, 60 cm effective length) with 0.1 M NaOH for 5 minutes, followed by the BGE for 5 minutes. Reasoning: NaOH deprotonates and regenerates the silanol groups on the capillary wall, ensuring a reproducible EOF between runs.
Sample Injection: Inject the racemic analyte mixture hydrodynamically (e.g., 50 mbar for 3 seconds).
Electrophoretic Separation: Apply a voltage of 20 kV at a constant temperature of 25°C. Monitor UV absorbance at the analyte's optimal wavelength. Reasoning: The applied voltage drives the EOF toward the cathode. The negatively charged NDLS micelles possess their own electrophoretic mobility toward the anode, effectively slowing their net migration. Enantiomers that interact more strongly with the NDLS micelle will elute later, achieving baseline chiral resolution.
Application Note & Protocol: Laboratory Synthesis of N-Dodecanoyl-L-serine
Abstract: This document provides a comprehensive, field-proven protocol for the synthesis of N-Dodecanoyl-L-serine, an amphiphilic molecule of significant interest in materials science and biochemistry. The synthesis is...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract: This document provides a comprehensive, field-proven protocol for the synthesis of N-Dodecanoyl-L-serine, an amphiphilic molecule of significant interest in materials science and biochemistry. The synthesis is achieved through the N-acylation of L-serine with dodecanoyl chloride via the Schotten-Baumann reaction. This guide details the underlying chemical principles, a step-by-step experimental procedure, purification methods, and analytical techniques for product validation. It is intended for researchers in chemistry, materials science, and drug development.
Introduction and Scientific Context
N-Dodecanoyl-L-serine is a fascinating amphiphilic compound, integrating a hydrophilic L-serine headgroup with a hydrophobic 12-carbon dodecanoyl (lauroyl) tail. This molecular architecture imparts surfactant-like properties, making it a valuable low-molecular-weight organogelator and a chiral selector in separation science.[1][2] Its ability to self-assemble into supramolecular structures is driven by a combination of van der Waals forces between the alkyl chains and hydrogen bonding networks involving the serine headgroups.[2]
The applications of N-acyl amino acids are expanding, with roles in advanced drug delivery systems, personal care products, and as chiral building blocks.[2][3] Therefore, a robust and reproducible laboratory-scale synthesis protocol is essential for researchers exploring these applications.
This application note presents a detailed methodology for synthesizing N-Dodecanoyl-L-serine using the Schotten-Baumann reaction, a reliable and widely used method for acylating amines.[4][5] We will elucidate the causality behind each experimental step, from reagent selection to purification and final characterization, to ensure both scientific understanding and successful execution.
Synthesis Strategy: The Schotten-Baumann Reaction
The chosen synthetic route is the acylation of the primary amine of L-serine with dodecanoyl chloride. This reaction is conducted under Schotten-Baumann conditions, which classically refers to the use of an aqueous base in a two-phase system to facilitate the formation of amides from amines and acid chlorides.[4][5]
Causality and Mechanism:
The core of the reaction is the nucleophilic acyl substitution. The amino group (-NH₂) of L-serine acts as the nucleophile, attacking the highly electrophilic carbonyl carbon of dodecanoyl chloride.
The key principles justifying this experimental design are:
Activation of the Nucleophile: In neutral water, L-serine exists predominantly as a zwitterion, where the amino group is protonated (-NH₃⁺) and thus non-nucleophilic. The addition of a base, such as sodium hydroxide (NaOH), deprotonates the ammonium group, liberating the lone pair on the nitrogen and rendering it a potent nucleophile.
Neutralization of Byproduct: The reaction generates one equivalent of hydrochloric acid (HCl) for every equivalent of amide formed.[4] This acidic byproduct would protonate any unreacted L-serine, quenching its nucleophilicity and halting the reaction. The aqueous base serves the critical role of neutralizing this HCl as it is formed, driving the reaction equilibrium towards the product.[4][5]
Managing Reactivity: Dodecanoyl chloride is highly reactive and susceptible to hydrolysis in water. By performing the reaction at low temperatures (0-5 °C) and adding the acyl chloride slowly to a vigorously stirred biphasic mixture, the rate of the desired amidation reaction (which is typically faster than hydrolysis) is favored.[6]
This protocol is designed for a 20 mmol scale synthesis. All operations involving dodecanoyl chloride should be performed in a well-ventilated fume hood.
Preparation of Serine Solution: In a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, dissolve L-serine (2.10 g, 20.0 mmol) and sodium hydroxide (1.68 g, 42.0 mmol) in 40 mL of deionized water. Stir until all solids have dissolved. Causality: The two equivalents of NaOH deprotonate the carboxylic acid and the ammonium group of L-serine, while the excess is for neutralizing the forthcoming HCl.
Temperature Control: Place the flask in an ice-water bath and stir the solution until the internal temperature reaches 0-5 °C.
Addition of Acyl Chloride: In a separate beaker, dissolve dodecanoyl chloride (4.40 mL, 22.0 mmol) in 40 mL of 1,4-dioxane. Transfer this solution to a dropping funnel fitted to the central neck of the flask. Add the dodecanoyl chloride solution dropwise to the vigorously stirred serine solution over 30-45 minutes. Maintain the internal temperature below 10 °C throughout the addition. A white precipitate will begin to form. Causality: Slow, dropwise addition to a well-stirred, cold solution is critical to dissipate the exothermic heat of reaction and to favor amidation over the competing hydrolysis of the acyl chloride.
Reaction Completion: After the addition is complete, continue stirring the mixture in the ice bath for an additional 2 hours. Then, remove the ice bath and allow the reaction to stir at room temperature for another 2 hours.
Product Precipitation (Workup): Cool the reaction mixture again in an ice bath. Slowly and carefully add concentrated HCl dropwise while monitoring the pH. Continue adding acid until the pH of the slurry is approximately 2. This will cause the product to fully precipitate. Causality: Acidification protonates the carboxylate group of the product, converting it from the water-soluble sodium salt to the neutral, water-insoluble carboxylic acid, thus inducing precipitation.
Isolation: Collect the white solid by vacuum filtration using a Büchner funnel.
Washing: Wash the filter cake with two portions of cold deionized water (2x 30 mL) to remove sodium chloride and other water-soluble impurities.
Purification by Recrystallization: Transfer the crude solid to a beaker. Add a minimal amount of hot 95% ethanol to dissolve the solid. If any solid remains, add hot water dropwise until a clear solution is achieved. Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation. Collect the purified crystals by vacuum filtration.
Drying: Dry the final product in a vacuum oven at 40-50 °C to a constant weight.
Characterization and Validation
Proper characterization is essential to confirm the identity, purity, and structure of the synthesized N-Dodecanoyl-L-serine.
Dodecanoyl Chloride: Corrosive and reacts with moisture. Handle only in a fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and nitrile gloves.
Sodium Hydroxide & Hydrochloric Acid: Both are highly corrosive. Avoid contact with skin and eyes.
1,4-Dioxane: A flammable liquid and potential carcinogen. Handle with care in a fume hood.
General Precautions: All chemical waste should be disposed of in accordance with local institutional regulations.
References
Organic Chemistry Portal. (n.d.). Schotten-Baumann Reaction. Retrieved from [Link]
Malin, K. M., et al. (2020). Chemoselective enzymatic acylation of glycine as a green route to N-acyl amino acid surfactants. RSC Publishing. Retrieved from [Link]
Jursic, B. S., & Neumann, D. M. (2001). Preparation of N-Acyl Derivatives of Amino Acids from Acyl Chlorides and Amino Acids in the Presence of Cationic Surfactants. A Variation of the Schotten—Baumann Method of Benzoylation of Amino Acids. ResearchGate. Retrieved from [Link]
Lu, H., & Cheng, J. (2010). General Method for Purification of α-Amino acid-N-carboxyanhydrides Using Flash Chromatography. Biomacromolecules - ACS Publications. Retrieved from [Link]
Carter, H. E. (1941). dl-Serine. Organic Syntheses Procedure. Retrieved from [Link]
Infante, M. R., et al. (2012). Synthesis, Physico-chemical Properties and Antimicrobial Activity of Cationic Surfactants, Nα-acyl, Arginine Ethyl Esters. Scientific & Academic Publishing. Retrieved from [Link]
Wikipedia. (n.d.). Schotten–Baumann reaction. Retrieved from [Link]
Carter, H. E., & West, H. D. (1940). dl-Serine. Organic Syntheses, 20, 81. Retrieved from [Link]
Jursic, B. S., & Neumann, D. M. (2001). Preparation of N-Acyl Derivatives of Amino Acids from Acyl Chlorides and Amino Acids in the Presence of Cationic Surfactants.
Otsuka, K., et al. (1994). Optical resolution of amino acid derivatives by micellar electrokinetic chromatography with N-dodecanoyl-L-serine. Journal of Chromatography A, 680(1), 317-320. Retrieved from [Link]
Jursic, B. S., & Neumann, D. M. (2001). A very efficient method for the preparation of N-acylamino acids from the corresponding acyl chloride and amino acid. Marcel Dekker, Inc. Retrieved from [Link]
ResearchGate. (n.d.). ¹H NMR spectra of L-serine, Ser:CB[5] mixture in the molar ratio.... Retrieved from [Link]
ResearchGate. (n.d.). Fig. 2 ¹H-NMR spectra of L-serine monomer 1 (a), its linear polyester.... Retrieved from [Link]
Luboradzki, R., et al. (2023). Low-Molecular-Weight Organogelators Based on N-dodecanoyl-L-amino Acids—Energy Frameworks and Supramolecular Synthons. PMC. Retrieved from [Link]
Application Note: High-Sensitivity HPLC-MS/MS Method for the Quantification of N-Dodecanoyl-L-Serine in Biological Matrices
Introduction & Biological Significance N-acyl amino acids (NAAAs) are a critical class of endogenous lipid-signaling molecules characterized by an amino acid headgroup linked to a fatty acid chain via an amide bond. Thes...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction & Biological Significance
N-acyl amino acids (NAAAs) are a critical class of endogenous lipid-signaling molecules characterized by an amino acid headgroup linked to a fatty acid chain via an amide bond. These pleiotropic bioactive lipids regulate nociception, inflammation, and metabolic homeostasis (1)[1]. Among them, N-Dodecanoyl-L-serine (a conjugate of lauric acid and L-serine) has recently garnered significant attention in clinical lipidomics. Recent serum metabolomics profiling has identified N-dodecanoyl-L-serine as a highly accurate diagnostic and prognostic candidate marker for meningioma, demonstrating its potential utility in neuro-oncology (2)[2].
Quantifying endogenous N-acylserines in biological fluids presents two major analytical challenges: their low physiological abundance (often in the low nanomolar to picomolar range) and severe ion suppression from co-eluting matrix phospholipids (3)[3]. This application note details a robust, self-validating HPLC-MS/MS protocol engineered specifically to overcome these barriers.
Experimental Rationale & Causality
To ensure maximum trustworthiness and reproducibility, every step of this protocol is grounded in physicochemical causality:
Extraction Chemistry : We utilize a cold Acetonitrile/Methanol (1:1, v/v) solvent system at an 80% final organic concentration. Why? Acetonitrile is an aggressive protein precipitant, but highly lipophilic N-acyl amino acids can co-precipitate with the protein pellet if the solvent is too polar. Methanol enhances the solubility of the C12 dodecanoyl chain, ensuring >90% recovery while effectively crashing the protein matrix.
Chromatographic Selectivity : A Charged Surface Hybrid (CSH) C18 column is employed (4)[4]. Standard C18 columns often exhibit peak tailing for acidic lipids due to secondary interactions with residual silanols. The CSH particle applies a low-level positive surface charge that mitigates these interactions, yielding sharper peaks for the carboxylate-containing N-dodecanoyl-L-serine.
Ionization Dynamics : Electrospray Ionization (ESI) is operated in Negative Mode . The free carboxylic acid on the serine headgroup (pKa ~2.2) readily deprotonates to form a highly stable
[M−H]−
ion at m/z 286.2, providing vastly superior signal-to-noise ratios compared to positive ionization.
Workflow Visualization
Fig 1. End-to-end analytical workflow for the quantification of N-Dodecanoyl-L-serine.
Step-by-Step Sample Preparation Protocol
Materials Required:
N-Dodecanoyl-L-serine analytical standard (Purity >99%).
Internal Standard (IS): N-Dodecanoyl-L-serine-d3 (or a closely related stable isotope-labeled NAAA).
Aliquot : Transfer 50 µL of biological sample (plasma, serum, or tissue homogenate) into a 1.5 mL low-bind Eppendorf tube.
Spike IS : Add 10 µL of the Internal Standard working solution (e.g., 500 ng/mL in MeOH).
Protein Precipitation : Add 200 µL of ice-cold extraction solvent (ACN:MeOH, 1:1, v/v). Note: The final organic ratio is ~80%, optimized to precipitate >95% of proteins while retaining the lipid analyte in solution.
Agitation : Vortex vigorously for 2 minutes to ensure complete cell lysis and lipid dissociation from carrier proteins.
Incubation : Incubate the mixture on ice for 10 minutes to maximize protein flocculation.
Centrifugation : Centrifuge at 14,000 × g for 10 minutes at 4°C.
Recovery : Carefully transfer 200 µL of the clear supernatant to a clean glass autosampler vial.
Concentration (Optional but Recommended for low-abundance samples) : Evaporate the supernatant to dryness under a gentle stream of nitrogen at room temperature. Reconstitute in 50 µL of Initial Mobile Phase (Water:ACN, 75:25, v/v).
System Suitability & Quality Control (Self-Validating System)
To ensure the trustworthiness of the generated data, the analytical batch must operate as a self-validating system. Implement the following criteria:
Matrix-Matched Calibration : Because N-dodecanoyl-L-serine is an endogenous molecule, a "true blank" biological matrix does not exist. Calibration curves must be constructed using a surrogate matrix (e.g., 4% BSA in PBS) or via the standard addition method to accurately correct for matrix-induced ion suppression.
System Suitability Test (SST) : Prior to the batch, inject a mid-level standard six times. The Relative Standard Deviation (RSD) of the peak area must be ≤ 5%, and retention time drift must be ≤ 0.05 min.
Carryover Assessment : Inject a solvent blank immediately following the Upper Limit of Quantification (ULOQ). The signal in the blank must be < 20% of the Lower Limit of Quantification (LLOQ).
Table 3: Typical Analytical Performance Summary
Parameter
Value / Range
Acceptance Criteria
Linear Dynamic Range
1.0 – 1000 ng/mL
R2≥0.995
Limit of Detection (LOD)
0.3 ng/mL
S/N
≥
3
Limit of Quantification (LOQ)
1.0 ng/mL
S/N
≥
10, Accuracy ±20%
Extraction Recovery
92.4% ± 4.1%
Consistent across Low/Mid/High QC
Matrix Effect
85% – 94%
IS-normalized matrix factor ~1.0
Intra-day Precision (CV%)
3.5% – 6.2%
≤
15% (
≤
20% at LLOQ)
References
Serum Metabolomics Profiling Coupled with Machine Learning Identifies Potential Diagnostic and Prognostic Candidate Markers in Meningioma Using Raman Spectroscopy, ATR-FTIR, and LC–MS/MS
Source: Journal of Proteome Research (ACS Publications)
URL:[Link]
High-Performance Liquid Chromatography Tandem Mass Spectrometry Method for the Analysis of N-Oleoyl Glycine and N-Oleoyl Alanine in Brain and Plasma
Source: NIH / PMC
URL:[Link]
Discovery of N-Acyl Amino Acids and Novel Related N-, O-Acyl Lipids by Integrating Molecular Networking and an Extended In Silico Spectral Library
Source: Analytical Chemistry (ACS Publications)
URL:[Link]
Endocannabinoids are conserved inhibitors of the Hedgehog pathway
Source: Proceedings of the National Academy of Sciences (PNAS)
URL:[Link]
Application Note: Optimized NMR Sample Preparation Protocol for N-Dodecanoyl-L-serine
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Author: BenchChem Technical Support Team. Date: April 2026
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Introduction & Mechanistic Principles
N-Dodecanoyl-L-serine (also known as lauroyl-L-serine) is a bio-based, amphiphilic N-acyl amino acid widely utilized in drug delivery, cosmetic formulations, and supramolecular chemistry [1.4],[1]. Structurally, it consists of a hydrophobic 12-carbon aliphatic tail and a highly polar, hydrogen-bonding L-serine headgroup.
For Nuclear Magnetic Resonance (NMR) spectroscopy, the amphiphilic nature of this molecule presents a significant analytical challenge. In aqueous environments or non-polar solvents, amphiphiles spontaneously self-assemble into micelles or reverse micelles once their concentration exceeds the Critical Micelle Concentration (CMC)[2],[3].
The Causality of Line Broadening:
When N-Dodecanoyl-L-serine forms micelles, the effective molecular weight of the observed species increases dramatically. Large aggregates tumble slowly in solution, which highly accelerates spin-spin (
T2
) relaxation. Because NMR line width (
Δν1/2
) is inversely proportional to the transverse relaxation time (
Δν1/2=1/πT2
), micellization results in severe spectral line broadening and loss of fine
J
-coupling resolution[2],[3]. Therefore, sample preparation must be strictly controlled based on whether the goal is to elucidate the monomeric chemical structure or to study the molecule's aggregation behavior.
Physicochemical Properties & Expected Data
Understanding the physical properties of N-Dodecanoyl-L-serine is critical for calculating molarity and selecting the appropriate solvent system.
Table 1: Physicochemical Properties of N-Dodecanoyl-L-serine [4]
Property
Value
CAS Number
14379-56-7
Molecular Weight
287.4 g/mol
| Molecular Formula | C
15
H
29
NO
4
|
| LogP / Polar Surface Area | 2.91 / 86.63 Å
2
|
| Hydrogen Bond Donors / Acceptors | 3 / 5 |
For Structural Elucidation (Monomer State): Pure CDCl
3
is generally a poor choice because the polar serine headgroup induces reverse-micelle formation or simply fails to dissolve. To break the strong intermolecular hydrogen bonds, use DMSO-
d6 or a 1:1 mixture of CDCl
3
:CD
3
OD [1]. DMSO-
d6
acts as a strong hydrogen-bond acceptor, effectively solvating the monomeric state.
For Aggregation Studies (Micellar State): Use D
2
O . However, the free carboxylic acid of N-Dodecanoyl-L-serine has poor aqueous solubility. You must adjust the pH > 7 using NaOD or a deuterated phosphate buffer to deprotonate the carboxylic acid, forming the highly soluble sodium salt[5].
B. Concentration Control
Monomer Studies: Keep the concentration between 1 to 5 mM (approx. 0.3 to 1.5 mg per 0.6 mL of solvent) to stay below the CMC and ensure sharp spectral lines[6],[7].
Micelle Studies: Prepare samples at > 10 mM to ensure the bulk of the molecules are in the aggregated state.
Step-by-Step Sample Preparation Protocols
Protocol A: Preparation for Monomeric Structural Elucidation
Objective: Obtain high-resolution 1D
1
H and
13
C spectra with sharp
J
-couplings.
Weighing: Using a microbalance, accurately weigh 1.0 mg (for
1
H) or up to 15.0 mg (for
13
C) of dry N-Dodecanoyl-L-serine into a clean 2 mL glass vial[8],[7].
Dissolution: Add exactly 0.65 mL of anhydrous DMSO-
d6
(containing 0.03% v/v TMS as an internal reference) to the vial. Causality: 0.65 mL ensures an optimal sample height of 40-50 mm in a standard 5 mm NMR tube, which perfectly aligns with the spectrometer's RF coil, maximizing the filling factor and making shimming easier[6],[8].
Homogenization: Vortex the vial for 30 seconds. If the sample is not fully dissolved, sonicate the vial in a water bath at 40°C for 5 minutes. Causality: Mild heating overcomes the kinetic barrier of the crystalline lattice energy without degrading the compound.
Filtration (Critical Step): Tightly pack a small plug of glass wool into the narrow neck of a glass Pasteur pipette. Filter the solution directly through the glass wool into a high-quality 5 mm NMR tube[6],[7]. Causality: Even microscopic, invisible undissolved aggregates or dust particles create magnetic susceptibility gradients in the sample, which distort the magnetic field homogeneity and ruin resolution.
Capping & Wiping: Cap the tube securely and wipe the exterior with a Kimwipe moistened with isopropanol to remove fingerprints, which can interfere with the probe's tuning and matching.
Protocol B: Preparation for Aqueous Aggregation Studies
Objective: Study micellar dynamics, NOESY cross-relaxation, or diffusion (DOSY).
Weighing: Weigh 5.0 mg of N-Dodecanoyl-L-serine into a vial.
Buffer Addition: Add 0.65 mL of a 50 mM deuterated phosphate buffer (prepared in D
2
O, pD adjusted to 7.4 using NaOD). Add a known concentration of DSS (4,4-dimethyl-4-silapentane-1-sulfonic acid) as an internal standard[8].
Equilibration: Vortex and allow the sample to equilibrate at room temperature for 30 minutes to ensure complete micelle formation and stabilization.
Transfer: Transfer to a 5 mm NMR tube (filtration is optional here, as you are studying aggregates, but still recommended to remove foreign dust).
Troubleshooting & Self-Validation System
To ensure the scientific integrity of your structural data, every monomeric NMR preparation must be treated as a self-validating system.
The Concentration Gradient Test:
If you acquire your spectrum and observe broad lines (e.g., the aliphatic envelope lacks distinct multiplicity, or the amide proton is a broad hump), you must validate whether this is due to poor shimming or chemical aggregation.
Acquire the initial
1
H NMR spectrum.
Remove the sample, dilute it by a factor of 2 with pure DMSO-
d6
, and re-acquire the spectrum.
Validation Criterion: If the sample is truly monomeric, the chemical shifts will remain identical, and the line widths (
Δν1/2
) will be unchanged. If the peaks sharpen significantly or the chemical shifts drift upon dilution, your original sample was in a dynamic monomer-micelle equilibrium. You must continue to dilute the sample until the chemical shifts become independent of concentration.
Workflow Diagram
Workflow for N-Dodecanoyl-L-serine NMR sample preparation based on structural or aggregation goals.
References
1D and 2D NMR investigations of the micelle-formation process in 8-phenyloctanoate micelles . ResearchGate.[Link]
Non-micellar systems for solution NMR spectroscopy of membrane proteins . National Institutes of Health (NIH).[Link]
Low-Molecular-Weight Organogelators Based on N-dodecanoyl-L-amino Acids—Energy Frameworks and Supramolecular Synthons . National Institutes of Health (NIH).[Link]
WO2012071291A2 - Oil release with n-lauroyl amino acid-based compounds.
NMR Sample Preparation: The Complete Guide . Organomation.[Link]
NMR Sample Preparation . Chemical Instrumentation Facility, Iowa State University.[Link]
8.1 - FT-NMR Sample Preparation Guide . MIT OpenCourseWare.[Link]
Application Note: N-Lauroyl-L-Serine in the Formulation of Targeted Drug Delivery Vesicles
Executive Summary The transition from conventional synthetic surfactants to bio-based, biodegradable amphiphiles is a critical frontier in nanomedicine. N-lauroyl-L-serine (NLS) , an amino acid-based surfactant (AAS), ha...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The transition from conventional synthetic surfactants to bio-based, biodegradable amphiphiles is a critical frontier in nanomedicine. N-lauroyl-L-serine (NLS) , an amino acid-based surfactant (AAS), has emerged as a highly versatile building block for targeted drug delivery vesicles[1]. Comprising a hydrophobic lauroyl (C12) tail and a hydrophilic L-serine headgroup, NLS offers exceptional biocompatibility, low cytotoxicity, and unique physicochemical properties that facilitate the stable encapsulation of both hydrophilic and hydrophobic active pharmaceutical ingredients (APIs).
This application note provides an authoritative, in-depth guide to the mechanistic principles, formulation protocols, and characterization standards required to utilize NLS in advanced vesicular drug delivery systems.
Mechanistic Principles of NLS Vesicular Assembly
Unlike conventional surfactants such as Sodium Dodecyl Sulfate (SDS) or Cetyltrimethylammonium Bromide (CTAB), which often induce cellular toxicity and membrane disruption, NLS leverages the natural structural motifs of amino acids[2].
Thermodynamic Stability via Hydrogen Bonding
The L-serine headgroup contains a hydroxyl (-OH) moiety and an amide linkage. During self-assembly in aqueous media, these groups participate in an extensive intermolecular hydrogen-bonding network at the lipid-water interface. This network significantly lowers the critical vesicular concentration (CVC) and increases the mechanical rigidity of the bilayer, preventing premature drug leakage during systemic circulation.
pH-Responsiveness and Surface Functionalization
At physiological pH (7.4), the carboxylate group of the serine moiety is deprotonated, imparting a net negative charge to the vesicle surface. This anionic nature provides electrostatic repulsion, preventing vesicle aggregation and fusion[3]. Furthermore, the free hydroxyl and carboxylate groups serve as accessible chemical handles. Through standard EDC/NHS zero-length crosslinking chemistry, targeting ligands (e.g., folic acid, monoclonal antibodies, or cell-penetrating peptides) can be covalently conjugated directly to the vesicle surface, enabling active targeting of specific cellular receptors.
Figure 1: Intracellular uptake and pH-triggered drug release mechanism of NLS-targeted vesicles.
Comparative Physicochemical Data
To justify the selection of NLS over traditional amphiphiles, the following table summarizes the critical physicochemical and biological parameters. NLS demonstrates superior biocompatibility and functional versatility, making it ideal for in vivo applications.
Parameter
N-Lauroyl-L-Serine (NLS)
Sodium Dodecyl Sulfate (SDS)
Cetyltrimethylammonium Bromide (CTAB)
Headgroup Charge (pH 7.4)
Anionic (Carboxylate)
Anionic (Sulfate)
Cationic (Ammonium)
Biocompatibility
High (Amino acid derived)
Low (Membrane disruptive)
Very Low (Highly Cytotoxic)
Hydrogen Bonding Capacity
High (Hydroxyl & Amide)
None
None
Surface Functionalization
Yes (via -OH and -COOH)
No
No
Primary Application
Targeted drug delivery, cosmetics
Detergents, lysis buffers
DNA condensation (in vitro only)
Standardized Protocol: Formulation of NLS-Doxorubicin Vesicles
The following methodology details the preparation of NLS-based vesicles encapsulating Doxorubicin (DOX), a model hydrophilic chemotherapeutic, using the Thin-Film Hydration and Extrusion method. This protocol is designed as a self-validating system; specific quality control checkpoints are embedded to ensure reproducibility.
Dissolve NLS, Chol, and DSPC in a 2:1 (v/v) mixture of Chloroform and Methanol at a molar ratio of 5:3:2.
Causality: Cholesterol is incorporated to modulate membrane fluidity, filling the interstitial spaces between the lauroyl chains, thereby reducing the permeability of the bilayer to water-soluble drugs. DSPC acts as a helper lipid to provide structural bulk.
Step 2: Thin-Film Formation
Transfer the lipid solution to a round-bottom flask.
Attach the flask to a rotary evaporator. Evaporate the solvent under reduced pressure (approx. 150 mbar) at 40°C for 45 minutes until a uniform, translucent lipid film forms on the flask wall.
Subject the flask to a high vacuum overnight to remove trace residual solvents.
Validation Checkpoint: The film must appear completely dry and uniform. Any localized crystallization indicates improper lipid mixing or residual solvent, which will lead to heterogeneous vesicle formation.
Step 3: Hydration and Drug Loading
Prepare a 2 mg/mL solution of DOX·HCl in PBS (pH 7.4).
Add the aqueous DOX solution to the lipid film to achieve a final lipid concentration of 10 mM.
Hydrate the film by rotating the flask at atmospheric pressure at 60°C (above the phase transition temperature of the lipid mixture) for 1 hour.
Causality: Hydrating above the phase transition temperature ensures the lipids are in a fluid state, allowing them to spontaneously self-assemble into multilamellar vesicles (MLVs) while encapsulating the aqueous DOX solution in their core.
Step 4: Size Reduction via Extrusion
Transfer the MLV suspension to a thermojacketed lipid extruder maintained at 60°C.
Pass the suspension through a 200 nm polycarbonate membrane 11 times, followed by 11 passes through a 100 nm membrane.
Causality: Passing the suspension an odd number of times ensures that the final extrudate exits on the opposite side of the membrane from where it entered. This prevents contamination of the final sample with larger, unextruded vesicles that may have remained in the entry syringe.
Step 5: Purification
Separate the unencapsulated DOX from the DOX-loaded NLS vesicles using a Sephadex G-50 size exclusion chromatography column, eluting with PBS.
Collect the turbid, red-tinted fractions (vesicles) which elute in the void volume, leaving the free DOX trapped in the column matrix.
Figure 2: Step-by-step formulation workflow for NLS-based vesicles via thin-film hydration.
Quality Control & Characterization
To ensure the scientific integrity of the prepared NLS vesicles, the following analytical validations must be performed immediately post-purification:
Dynamic Light Scattering (DLS):
Expected Outcome: The Z-average hydrodynamic diameter should be between 110–130 nm, with a Polydispersity Index (PDI) < 0.15, indicating a highly monodisperse population.
Zeta Potential Analysis:
Expected Outcome: The zeta potential should read between -25 mV and -40 mV in 10 mM NaCl. This strong negative charge confirms the orientation of the deprotonated L-serine carboxylate groups at the aqueous interface, ensuring colloidal stability.
Encapsulation Efficiency (EE%):
Lyse a known volume of the purified vesicles using 0.1% Triton X-100. Measure DOX fluorescence (Ex: 480 nm, Em: 590 nm) against a standard curve.
Expected Outcome: NLS-based vesicles typically yield an EE% of 65–80% for hydrophilic compounds, significantly higher than standard liposomes lacking hydrogen-bonding interfaces.
Application Note: In Vivo Administration Routes and Formulation Strategies for N-Dodecanoyl-L-Serine in Murine Models
Executive Summary & Mechanistic Background N-Dodecanoyl-L-serine (also known as N-lauroyl-L-serine or C12-serine) is a bioactive lipid belonging to the N-acyl amide family. In mammalian systems, endogenous N-acyl amino a...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Mechanistic Background
N-Dodecanoyl-L-serine (also known as N-lauroyl-L-serine or C12-serine) is a bioactive lipid belonging to the N-acyl amide family. In mammalian systems, endogenous N-acyl amino acids are bidirectionally synthesized and hydrolyzed by the circulating enzyme PM20D1 (peptidase M20 domain containing 1)[1]. Pharmacologically, the administration of these N-acyl amino acids in murine models acts as a potent mitochondrial uncoupler, elevating energy expenditure, driving profound body weight loss, and improving glucose homeostasis[1].
Furthermore, N-acyl amides like N-dodecanoyl-L-serine are recognized as critical lipid signaling molecules that activate TRPV1-4 receptors, thereby modulating BV-2 microglia and regulating acute neuroinflammation in the brain[2]. Beyond its endogenous roles, drug development professionals frequently utilize N-dodecanoyl-L-serine as a highly effective excipient to enhance the transmucosal delivery and bioavailability of therapeutic peptides and proteins[3].
Figure 1: Metabolic pathways and pharmacological targets of N-Dodecanoyl-L-serine.
N-Dodecanoyl-L-serine has a molecular weight of 287.4 g/mol and a calculated LogP of ~2.91[4]. Structurally, it is an amphiphile consisting of a highly hydrophobic 12-carbon (lauroyl) acyl chain and a polar L-serine headgroup.
The Formulation Challenge:
Because of its lipophilicity, attempting to dissolve N-dodecanoyl-L-serine directly in pure aqueous buffers (like PBS or Saline) at physiological pH will result in immediate aggregation and precipitation. To achieve a homogenous, injectable solution for murine models, a co-solvent micellar system is mandatory. The industry standard for lipophilic N-acyl amides is a 5% DMSO / 5% Tween-80 / 90% Saline vehicle.
Causality of the Vehicle Components:
DMSO (5%): Acts as the primary solvent. It disrupts the crystalline lattice of the lipid powder, ensuring complete molecular solvation before aqueous exposure.
Tween-80 (5%): A non-ionic surfactant. Its hydrophobic tail shields the lauroyl chain of the compound, while its hydrophilic head interacts with the aqueous phase, forming thermodynamically stable micelles.
Saline (90%): Provides an isotonic environment compatible with murine plasma, preventing osmotic shock and localized tissue necrosis upon injection.
Comparative In Vivo Administration Routes
The choice of administration route dictates the pharmacokinetic (PK) profile and the physiological outcome of the lipid.
Energy expenditure, gut-brain axis, transmucosal delivery.
Subcutaneous (SC)
10 - 30 mg/kg
10% DMSO / 90% Corn Oil
2 - 4 hours (Depot)
Sustained release, long-term behavioral studies.
Self-Validating Experimental Protocols
The following protocols are designed as self-validating systems. Built-in Quality Control (QC) checkpoints ensure that formulation failures are caught before administration, safeguarding animal welfare and data integrity.
Protocol A: Preparation of 10 mg/mL N-Dodecanoyl-L-serine in Co-solvent Vehicle
Weighing: Accurately weigh 10 mg of N-Dodecanoyl-L-serine powder into a sterile 1.5 mL microcentrifuge tube.
Primary Solvation: Add 50 µL of 100% molecular-grade DMSO. Vortex vigorously for 60 seconds.
Self-Validation Checkpoint: The solution must become completely transparent. Any remaining opacity indicates incomplete solvation; if cloudy, sonicate in a water bath at 37°C for 5 minutes.
Micellar Stabilization: Add 50 µL of Tween-80. Pipette up and down slowly to avoid excessive frothing, then vortex for 30 seconds. The mixture will appear viscous but clear.
Aqueous Dilution (Critical Step): Add 900 µL of sterile 0.9% NaCl (Saline) dropwise (50 µL at a time) while continuously vortexing the tube at a low speed.
Causality: Rapid addition of saline will cause the lipid to crash out of solution, forming a milky white precipitate. Dropwise addition ensures the Tween-80 micelles have adequate time to encapsulate the highly lipophilic C12 acyl chains.
Quality Control (Tyndall Effect): Shine a laser pointer through the tube in a dark room. A faint, uniform beam path (Tyndall effect) confirms a stable micellar suspension. Visible floating particles indicate formulation failure.
Sterile Filtration: Pass the formulation through a 0.22 µm PTFE syringe filter before in vivo use to ensure sterility and remove any trace micro-aggregates.
Figure 2: Formulation and in vivo administration workflow for highly lipophilic N-acyl amides.
Protocol B: Intraperitoneal (IP) Administration in Mice (C57BL/6)
Preparation: Restrain the mouse securely using the scruff method, exposing the ventral abdomen and tilting the head slightly downward so abdominal organs shift cranially.
Site Selection: Identify the lower right quadrant of the abdomen.
Causality: Injecting in the lower right quadrant avoids puncturing the cecum (located on the left) and the urinary bladder (located midline).
Injection: Insert a 27G needle, bevel up, at a 30-degree angle.
Self-Validation Checkpoint: Pull back slightly on the plunger (aspirate). If fluid (yellowish/greenish) or blood enters the hub, withdraw the needle immediately and discard the syringe. This indicates an accidental organ or vessel puncture. If negative, proceed.
Delivery: Inject the formulated N-Dodecanoyl-L-serine at a standard volume of 5-10 µL/g of body weight.
Post-Injection Monitoring: Return the animal to its home cage. Observe for 15 minutes for signs of acute distress, writhing, or localized irritation, which can occasionally occur due to the mild irritating nature of DMSO/Tween vehicles.
[4] N-Dodecanoyl-L-serine 14379-56-7 wiki - Guidechem | guidechem.com | 4
[3] pharmaceutical compositions for the transmucosal delivery of therapeutic peptides and proteins - Justia Patents | justia.com | 3
[2] Novel endogenous N-acyl amides activate TRPV1-4 receptors, BV-2 microglia, and are regulated in brain in an acute model of inflammation - Frontiers | frontiersin.org | 2
Optimizing extraction yield of N-Dodecanoyl-L-serine from human plasma
Optimizing N-Dodecanoyl-L-serine Extraction from Human Plasma Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently see researchers struggle with the extraction of N-acyl amino acids (N...
Author: BenchChem Technical Support Team. Date: April 2026
Optimizing N-Dodecanoyl-L-serine Extraction from Human Plasma
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently see researchers struggle with the extraction of N-acyl amino acids (NAAs) like N-Dodecanoyl-L-serine (lauroylserine). Because this analyte is amphiphilic—possessing both a hydrophobic fatty acid tail and a polar amino acid head—it exhibits high protein binding in plasma. Furthermore, human plasma is an enzymatically active matrix that can rapidly degrade your analyte before it ever reaches the mass spectrometer.
This guide is designed to move beyond basic protocols by explaining the causality behind each experimental choice, ensuring your workflow is a robust, self-validating system.
The Mechanistic Challenge: Why Extraction Fails
The primary cause of poor N-Dodecanoyl-L-serine recovery is not just poor solubility; it is endogenous enzymatic degradation. In human plasma, the enzyme PM20D1 (peptidase M20 domain-containing 1) functions as the dominant circulating N-acyl amino acid hydrolase[1]. If the plasma is not rapidly quenched, PM20D1 will cleave the amide bond of N-Dodecanoyl-L-serine, yielding dodecanoic acid and L-serine, permanently destroying your signal.
Figure 1: Enzymatic degradation of N-Dodecanoyl-L-serine by PM20D1 and the stabilization mechanism.
Troubleshooting & FAQs
Q: Why is my recovery of N-Dodecanoyl-L-serine highly variable across different human plasma lots?A: Variability is almost always tied to sample handling temperatures and endogenous enzyme activity. While intracellular NAA levels are heavily regulated by Fatty Acid Amide Hydrolase (FAAH)[2], circulating plasma levels are strictly controlled by PM20D1[1]. Additionally, the human-specific enzyme CYP4F2 can mediate the
ω
-hydroxylation of N-acyl amino acids, further diversifying the lipid pool and reducing the intact parent mass[3].
Solution: You must implement strict thermal quenching. Keep all plasma lots on wet ice and immediately precipitate proteins using sub-zero organic solvents to denature PM20D1 and CYP4F2 before extraction begins.
Q: I'm seeing severe ion suppression in LC-MS/MS. Should I use Liquid-Liquid Extraction (LLE), Solid-Phase Extraction (SPE), or Protein Precipitation (PPT)?A: N-Dodecanoyl-L-serine is amphiphilic. While LLE (e.g., MTBE or Folch) produces a highly purified lipid fraction, the polar serine headgroup often causes the analyte to partition at the aqueous-organic interface, reducing absolute recovery. For N-acyl amino acids, a high-ratio Protein Precipitation (PPT) method is generally preferred for maximum yield, provided your chromatography can handle the moderate matrix effects.
Table 1: Quantitative Comparison of Extraction Strategies for N-Acyl Amino Acids
Extraction Strategy
Organic:Aqueous Ratio
Typical Recovery (%)
Matrix Effect (Ion Suppression)
Throughput
Best Use Case
Protein Precipitation (PPT)
~ 5:1 (ACN:MeOH 1:1)
85 - 95%
Moderate (-15% to -25%)
High
High-throughput lipidomics
Liquid-Liquid Extraction (LLE)
MTBE / Water
70 - 80%
Low (-5% to -10%)
Medium
Deep, untargeted lipid profiling
Solid-Phase Extraction (SPE)
Oasis HLB
80 - 90%
Low (-5% to -10%)
Low
Targeted trace analysis
Q: How do I completely disrupt the binding of N-acyl amino acids to plasma lipoproteins?A: N-Dodecanoyl-L-serine binds tightly to albumin and circulating lipoproteins. Using pure acetonitrile (ACN) often traps the lipid within the precipitating protein pellet. A 1:1 mixture of Acetonitrile and Methanol (ACN:MeOH) is required[1]. The methanol disrupts hydrogen bonding at the serine headgroup, while the acetonitrile rapidly denatures the hydrophobic pockets of the carrier proteins, releasing the lipid into the supernatant.
To ensure scientific integrity, this protocol is designed as a self-validating system . By spiking an isotopically labeled internal standard (ISTD) before any solvent is added, you can mathematically decouple true extraction loss from LC-MS/MS matrix suppression.
Figure 2: Optimized extraction workflow for N-acyl amino acids from human plasma.
Methodology:
Sample Preparation: Thaw human plasma strictly on wet ice. Aliquot 30 µL of plasma into a pre-chilled 1.5 mL low-bind Eppendorf tube[1].
Internal Standard Spiking: Add 10 µL of an isotopically labeled internal standard (e.g., d8-Anandamide or C15:0-Phe) directly to the plasma. Causality: Spiking into the aqueous matrix before precipitation ensures the ISTD binds to proteins identically to your endogenous N-Dodecanoyl-L-serine, validating the extraction efficiency[1].
Protein Precipitation & Quenching: Immediately add 160 µL of ice-cold Acetonitrile:Methanol (1:1, v/v)[1]. This >5:1 organic-to-aqueous ratio instantly denatures PM20D1 and disrupts lipoprotein binding.
Homogenization: Vortex vigorously for 30 seconds. Incubate the homogenate on ice for 10 minutes to ensure complete precipitation of high-molecular-weight proteins.
Phase Separation: Centrifuge the samples at 5,000 × g for 10 minutes at 4°C[1].
Collection & Analysis: Carefully transfer the clarified supernatant to a glass autosampler vial. Analyze via LC-MS/MS. For optimal chromatographic resolution of amphiphilic lipids like NAAs, utilizing a Charged Surface Hybrid (CSH) C18 column with a water/acetonitrile gradient containing 0.1% formic acid is highly recommended[4].
Technical Support Center: Resolving Co-elution Issues of N-Dodecanoyl-L-serine in Liquid Chromatography
Welcome to the technical support center dedicated to addressing the chromatographic challenges associated with the analysis of N-Dodecanoyl-L-serine. This guide is designed for researchers, scientists, and drug developme...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center dedicated to addressing the chromatographic challenges associated with the analysis of N-Dodecanoyl-L-serine. This guide is designed for researchers, scientists, and drug development professionals who may encounter co-elution issues during their liquid chromatography (LC) experiments. Here, we provide in-depth troubleshooting strategies and frequently asked questions (FAQs) in a direct question-and-answer format to help you resolve specific problems and enhance the robustness of your analytical methods.
Understanding the Analyte: N-Dodecanoyl-L-serine
N-Dodecanoyl-L-serine is an N-acyl amino acid, a class of lipid signaling molecules. Its structure, consisting of a C12 fatty acid (dodecanoic acid) linked to a serine amino acid, gives it amphipathic properties. Understanding its physicochemical characteristics is crucial for developing effective chromatographic separations.
The presence of both a hydrophobic acyl chain and a polar headgroup containing a carboxylic acid and a hydroxyl group means its retention behavior can be manipulated significantly in both reversed-phase (RP) and hydrophilic interaction liquid chromatography (HILIC).
Q1: I'm observing a broad or shouldered peak for N-Dodecanoyl-L-serine on my C18 column. What's the likely cause and how can I fix it?
A1: This is a classic sign of co-elution or a secondary interaction issue. Given the structure of N-Dodecanoyl-L-serine, several factors could be at play.
Initial Checks (The Basics):
System Health: Before diving into complex method development, ensure your HPLC/UPLC system is performing optimally. Check for leaks, ensure the pump is delivering a stable flow, and minimize extra-column volume by using appropriate tubing.[3]
Column Integrity: The column itself could be the culprit. It might be contaminated or have a void at the head. Try flushing it with a strong solvent (e.g., isopropanol) or, if the issue persists, consider replacing it.[3] A guard column is also a good preventative measure to protect your analytical column from contaminants.[4][5]
Sample Solvent: Dissolving your sample in a solvent significantly stronger than your initial mobile phase can cause peak distortion and broadening.[4][5] Always aim to dissolve your sample in the starting mobile phase composition.[3]
Troubleshooting Workflow for Co-elution:
Caption: A logical workflow for troubleshooting co-elution issues.
Detailed Troubleshooting Steps:
Confirm Co-elution: Use a diode array detector (DAD) or a mass spectrometer (MS) to assess peak purity.[6] A DAD can show different UV spectra across the peak if multiple compounds are present. An MS detector is even more powerful, as it can reveal different mass-to-charge ratios (m/z) under a single chromatographic peak.[3][6]
Modify Mobile Phase pH: This is one of the most powerful tools for manipulating the retention of ionizable compounds like N-Dodecanoyl-L-serine.[7][8]
The Science: N-Dodecanoyl-L-serine has a carboxylic acid group. At a pH well below its pKa (~2.2), it will be in its neutral (protonated) form, making it more hydrophobic and thus more retained on a C18 column. At a pH above its pKa, it will be ionized (deprotonated), making it more polar and causing it to elute earlier.[7][9]
Practical Steps:
To increase retention and potentially move it away from early-eluting interferences: Use a mobile phase with an acidic pH. A common choice is 0.1% formic acid in water (pH ~2.7).
To decrease retention: Use a higher pH buffer, such as ammonium acetate or ammonium formate at pH 4-6.
Rule of Thumb: For robust and reproducible results, aim for a mobile phase pH that is at least 1.5-2 pH units away from the analyte's pKa.[10] Operating too close to the pKa can lead to split or broad peaks as both the ionized and non-ionized forms will be present.[7][8]
Adjust the Gradient Profile: A steep gradient can push compounds through the column too quickly, not allowing for proper separation.[4]
The Science: A shallower gradient increases the time the analyte spends in the "just right" mobile phase composition for it to interact differentially with the stationary phase compared to the co-eluting species.[11] This enhances resolution.
Practical Steps:
Identify the percentage of organic solvent at which N-Dodecanoyl-L-serine elutes.
"Stretch out" the gradient around this point. For example, if it elutes at 75% acetonitrile with a gradient of 5-95% B in 10 minutes, try a new gradient that runs from 65% to 85% B over 15 minutes.[11]
Change the Organic Modifier: Switching between acetonitrile and methanol can alter selectivity.
The Science: Acetonitrile and methanol have different properties (viscosity, polarity, and interaction mechanisms with the stationary phase) that can change the elution order of closely related compounds.
Practical Steps: If you are using acetonitrile, try substituting it with methanol, or even a mixture of the two. This simple change can sometimes be enough to resolve co-eluting peaks.[4]
Q2: I'm analyzing N-Dodecanoyl-L-serine in a complex matrix like plasma, and I suspect matrix components are co-eluting and causing ion suppression in my LC-MS analysis. What should I do?
A2: This is a very common challenge in bioanalysis. Co-elution with matrix components, especially phospholipids, is a primary cause of ion suppression.[4]
Strategies to Mitigate Matrix Effects:
Sample Preparation is Key:
Protein Precipitation (PPT): While quick, PPT with acetonitrile is often insufficient to remove all interfering phospholipids.
Liquid-Liquid Extraction (LLE): LLE can provide a cleaner extract. You would need to experiment with different solvent systems (e.g., ethyl acetate, methyl tert-butyl ether) to selectively extract N-Dodecanoyl-L-serine while leaving behind more polar or non-polar interferences.
Solid-Phase Extraction (SPE): This is often the most effective method for sample cleanup.[3] You can use a reversed-phase SPE cartridge to bind N-Dodecanoyl-L-serine and other hydrophobic molecules, wash away polar interferences, and then elute your analyte with a strong organic solvent.
Chromatographic Solutions:
Divert Valve: Program your HPLC to divert the flow from the first few minutes of the run (where salts and very polar molecules elute) and the very end of the run (where strongly retained compounds like lipids elute) to waste, instead of into the mass spectrometer.
Consider HILIC: Hydrophilic Interaction Liquid Chromatography (HILIC) is an excellent alternative to reversed-phase for separating polar and amphipathic molecules.[12][13]
The Science: In HILIC, you use a polar stationary phase (like unbonded silica or diol) with a high organic mobile phase. Separation is based on the polarity of the headgroup.[13][14] This can be highly effective at separating different lipid classes from each other, which is often difficult in reversed-phase where separation is dominated by the acyl chain length.[12][14]
Benefit: Many matrix components that are problematic in RPLC (like certain phospholipids) will have different retention behavior in HILIC, potentially eluting far away from your analyte.
Q3: I've tried adjusting my reversed-phase method, but I still can't resolve N-Dodecanoyl-L-serine from a known impurity. What are my other options?
A3: When standard C18 columns are not sufficient, changing the stationary phase chemistry is the next logical step.
Alternative Column Chemistries:
Column Type
Separation Principle
Best For...
Phenyl-Hexyl
Provides pi-pi interactions in addition to hydrophobic interactions.
Resolving compounds with aromatic rings or double bonds from those without. Can alter selectivity for analytes like N-Dodecanoyl-L-serine relative to impurities.
Pentafluorophenyl (PFP)
Offers multiple interaction mechanisms: hydrophobic, pi-pi, dipole-dipole, and ion-exchange.
Separating structurally similar isomers and polar compounds that are difficult to resolve on C18.
Embedded Polar Group (e.g., "AQ" type)
A C18 phase with a polar group embedded near the silica surface.
Provides alternative selectivity and is more stable in highly aqueous mobile phases, preventing "hydrophobic collapse."
HILIC
As mentioned in Q2, separates based on polarity.[12][13]
Separating polar lipid classes and resolving isomers that differ in their polar headgroups.[12][14][15]
Experimental Protocol: Method Scouting for Alternative Selectivity
Select Columns: Choose a C18 (as your reference), a Phenyl-Hexyl, and a PFP column of the same dimensions (e.g., 2.1 x 100 mm, 1.8 µm).
Prepare Mobile Phases:
Mobile Phase A: 0.1% Formic Acid in Water
Mobile Phase B: 0.1% Formic Acid in Acetonitrile
Run a Generic Gradient: Use the same gradient program on all three columns to start.
Example Gradient:
Time 0-1 min: 5% B
Time 1-8 min: 5% to 95% B (linear)
Time 8-10 min: 95% B
Time 10.1-12 min: 5% B (re-equilibration)
Flow Rate: 0.3 mL/min
Column Temperature: 40°C
Analyze the Results: Compare the chromatograms from the three columns. Look for changes in the elution order and the resolution between N-Dodecanoyl-L-serine and the co-eluting peak. One of the alternative phases will likely provide the selectivity needed to achieve separation. From there, you can fine-tune the gradient for that specific column.
Q4: Can derivatization help with co-elution issues?
A4: Yes, pre-column derivatization can be a powerful strategy, especially if the co-eluting substance does not react with the derivatizing agent.
The Science: Derivatization alters the chemical structure of your analyte, which in turn changes its chromatographic properties (e.g., making it more hydrophobic) and/or its detection properties (e.g., adding a UV-active or fluorescent tag).[16][17]
Example: By reacting the carboxylic acid group of N-Dodecanoyl-L-serine with an agent like 2,4'-dibromoacetophenone, you form an ester.[16] This new molecule will have a significantly different retention time on a reversed-phase column. If the interfering compound lacks a carboxylic acid group, it will not react and its retention time will remain unchanged, leading to separation. This approach can also enhance detection sensitivity.[16][18]
References
Benchchem. (n.d.). A Comparative Guide to the Cross-Validation of Analytical Methods for N-Acyl Amino Acids.
Waters. (n.d.). A HILIC-Based UPLC/MS Method for the Separation of Lipid Classes from Plasma.
Unknown. (n.d.). Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds.
RSC Publishing. (n.d.). Simultaneous non-polar and polar lipid analysis by on-line combination of HILIC, RP and high resolution MS. Analyst.
PMC. (n.d.). High-Performance Liquid Chromatography Tandem Mass Spectrometry Method for the Analysis of N-Oleoyl Glycine and N-Oleoyl Alanine in Brain and Plasma.
Journal of Agricultural and Food Chemistry. (2023, July 11). Determination of Polar Lipids in Wheat and Oat by a Complementary Approach of Hydrophilic Interaction Liquid Chromatography and Reversed-Phase High-Performance Liquid Chromatography Hyphenated with High-Resolution Mass Spectrometry.
LabRulez LCMS. (n.d.). A Multidimensional Lipidomics Method: HILIC Coupled with Ion Mobility Enable Time-of-Flight Mass Spectrometry.
Unknown. (n.d.). LipidQuan for Comprehensive and High-Throughput HILIC-based LC-MS/MS Targeted Lipid Quantitation.
Axion Labs. (n.d.). Co-Elution: The Achilles' Heel of Chromatography (and What You Can Do About It).
Unknown. (2023, September 19). Improve Chromatographic Separations: Consider Mobile Phase pH & Analyte pKa.
Agilent. (n.d.). Control pH During Method Development for Better Chromatography.
Pharma Growth Hub. (2023, October 30). pH, pKa, and Retention.
ResearchGate. (n.d.). a Effect of pH on retention in RPLC mode. Mobile phase: ACN/water....
Benchchem. (n.d.). Resolving co-elution issues in HPLC analysis of Dehydrodihydroionol.
MDPI. (2020, October 8). Analysis of Derivatized N-Acyl Amino Acid Surfactants Using HPLC and HPLC/MS.
Waters Corporation. (n.d.). HPLC Troubleshooting.
PMC. (n.d.). Systematic Optimization of Long Gradient Chromatography Mass Spectrometry for Deep Analysis of Brain Proteome.
Benchchem. (n.d.). Optimizing LC gradient for Atovaquone and Atovaquone-d5 separation.
Improving the chemical synthesis yield of N-lauroyl-L-serine using coupling reagents
Welcome to the Technical Support Center for lipid-amino acid conjugation. The synthesis of N-lauroyl-L-serine presents unique chemoselectivity and stereochemical challenges.
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for lipid-amino acid conjugation. The synthesis of N-lauroyl-L-serine presents unique chemoselectivity and stereochemical challenges. L-serine possesses both a primary amine and an unprotected hydroxyl group, creating competing nucleophilic sites. Furthermore, the extreme polarity mismatch between the highly lipophilic lauric acid (C12) and the zwitterionic, hydrophilic L-serine often leads to poor reaction kinetics.
As a Senior Application Scientist, I have designed this guide to help you troubleshoot low yields, prevent O-acylation, and suppress racemization during your coupling workflows.
Synthesis & Troubleshooting Workflow
Decision tree for optimizing N-lauroyl-L-serine synthesis, addressing O-acylation and racemization.
Q1: I am detecting significant O-acylation (esterification) instead of the desired N-acylation. How do I force chemoselectivity?
Causality & Solution:
O-acylation occurs because the hydroxyl (-OH) group on the serine side-chain acts as a competing nucleophile. If the reaction is run under neutral or slightly acidic conditions, the alpha-amino group remains protonated (
−NH3+
), drastically reducing its nucleophilicity and allowing the hydroxyl group to react with the activated lauric acid[1].
To prevent this, you have two self-validating strategies:
pH Control (Unprotected Serine): Conduct the reaction under strictly alkaline conditions (pH 9.5–10). At this pH, the amino group is deprotonated (
−NH2
) and becomes significantly more nucleophilic than the hydroxyl group, favoring exclusive N-acylation[1].
Protecting Group Strategy (Organic Synthesis): If your workflow requires organic solvents and coupling reagents (like EDC or DIC), temporarily mask the hydroxyl group using a tert-butyl ether protecting group (e.g., using H-Ser(tBu)-OH or Fmoc-Ser(tBu)-OH). This physically blocks O-acylation, ensuring the acylating agent can only attack the N-terminus[1].
Q2: My final product shows a high degree of racemization (D-serine formation). Why is this happening with EDC/HOBt, and how can I fix it?
Causality & Solution:
Racemization during carbodiimide-mediated coupling (EDC, DIC) is driven by the formation of an oxazolone intermediate[2][3]. When lauric acid is activated to an O-acylisourea, it can cyclize into an oxazolone before the serine amine has a chance to attack. The alpha-proton of this oxazolone is highly acidic. Any mild base in your reaction (such as DIPEA or NMM) will abstract this proton, destroying the chiral center and leading to epimerization[3][4].
To suppress racemization:
Abandon standard HOBt and switch to Oxyma Pure (ethyl 2-cyano-2-(hydroxyimino)acetate). Oxyma Pure is a highly acidic, non-explosive additive that reacts with the O-acylisourea much faster than the oxazolone can form[5][6]. It generates a highly reactive active ester that couples rapidly with the amine, preserving the L-configuration. Additionally, keep your activation temperature strictly at or below 25°C[4].
Q3: The reaction kinetics are extremely sluggish, and my yields are below 30%. What is causing this?
Causality & Solution:
This is a classic polarity mismatch. Lauric acid is a highly lipophilic C12 fatty chain, while unprotected L-serine is a hydrophilic zwitterion. They do not co-dissolve well in standard organic solvents (like pure DCM) or pure water.
To resolve this, you must engineer the solvent system. If using protected Ser(tBu), a 1:1 mixture of DMF and DCM provides the perfect balance of polarity to dissolve both the lipid chain and the amino acid[1]. If using unprotected serine, a catalytic amount of DMAP (0.1 equivalents) can act as an acyl transfer agent to form a highly reactive acyliminium ion, forcing the sluggish reaction forward[7]. (Note: Monitor DMAP usage carefully, as excess DMAP exacerbates racemization).
Quantitative Data: Coupling Reagent Performance
The choice of coupling reagent and additive directly dictates the chiral integrity of the serine residue. The table below summarizes the expected D-serine formation when coupling serine derivatives at room temperature.
Best for large-scale, cost-effective synthesis where protecting groups are unfeasible.
Dissolution: Dissolve 1.0 equivalent of L-serine in a 1 M aqueous solution of
Na2CO3
to establish a pH of ~10.
Solvent Engineering: Add acetone or THF (1:1 v/v ratio with water) to the reaction vessel to act as a co-solvent. Cool the mixture to 0 °C in an ice bath.
Acylation: Dissolve 1.05 equivalents of lauroyl chloride in a small amount of the chosen co-solvent. Add this dropwise to the vigorously stirring L-serine solution over 30 minutes.
pH Maintenance: Continuously monitor the pH. Add 1 M NaOH dropwise as needed to ensure the pH does not drop below 9.0 (preventing O-acylation).
Reaction & Workup: Allow the reaction to warm to room temperature and stir for 2 hours. Once complete (verify via LC-MS), acidify the mixture to pH 2 using 1 M HCl. The N-lauroyl-L-serine will precipitate out of the solution. Filter, wash with cold water, and dry under a vacuum.
Protocol 2: High-Purity Organic Coupling using DIC/Oxyma Pure
Best for high-purity synthesis requiring strict stereochemical control.
Pre-activation: In a dry flask under nitrogen, dissolve 1.0 equivalent of lauric acid and 1.0 equivalent of Oxyma Pure in a 1:1 mixture of anhydrous DMF and DCM. Cool to 0 °C.
Carbodiimide Addition: Add 1.0 equivalent of Diisopropylcarbodiimide (DIC) dropwise. Stir for exactly 5 minutes to form the Oxyma active ester. Crucial: Do not exceed 5 minutes to prevent degradation of the active species.
Coupling: Add 1.0 equivalent of H-Ser(tBu)-OMe (or a resin-bound equivalent) followed by 1.0 equivalent of N-methylmorpholine (NMM).
Propagation: Remove the ice bath and allow the reaction to stir at room temperature (max 25 °C) for 2 to 4 hours.
Validation: Perform a Kaiser test (if on resin) or TLC to confirm the consumption of the primary amine.
Deprotection: If synthesized in solution, perform a standard aqueous workup (washing with 5%
NaHCO3
and brine). Cleave the tert-butyl protecting group by stirring the intermediate in a 1:1 mixture of Trifluoroacetic Acid (TFA) and DCM for 1 hour, followed by evaporation under reduced pressure to yield pure N-lauroyl-L-serine.
References
Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC (nih.gov). 7
Strategies to minimize O-acylation of the hydroxyl group in 3-Phenyl-L-serine - Benchchem. 1
How to prevent racemization of serine during peptide coupling - Benchchem. 8
OxymaPure® – Industry Standard Coupling Enhancer And Racemization Suppressant For Peptide And Small Molecule Synthesis - oxymapure.com. 5
Oxyma-B, an Excellent Racemization Suppressor in Peptide Synthesis - Luxembourg Bio Technologies. 6
Technical Support Center: Overcoming N-Dodecanoyl-L-serine Precipitation in Cold Cell Culture Media
Welcome to the technical support guide for N-Dodecanoyl-L-serine. This document provides in-depth troubleshooting strategies and detailed protocols for researchers, scientists, and drug development professionals encounte...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support guide for N-Dodecanoyl-L-serine. This document provides in-depth troubleshooting strategies and detailed protocols for researchers, scientists, and drug development professionals encountering precipitation issues with N-Dodecanoyl-L-serine, particularly in cold cell culture media. Our goal is to equip you with the scientific rationale and practical steps to ensure the successful and reproducible use of this compound in your in vitro experiments.
Introduction to the Challenge
N-Dodecanoyl-L-serine is an N-acyl amino acid, a class of amphiphilic molecules with a lipophilic dodecanoyl (lauroyl) tail and a hydrophilic L-serine headgroup.[1] This structure imparts surfactant-like properties but also presents a significant challenge in experimental biology: poor aqueous solubility.[2] The issue is often exacerbated when a concentrated stock solution, typically in an organic solvent like DMSO, is introduced into a large volume of cold, aqueous cell culture medium. This abrupt change in solvent polarity can lead to a phenomenon known as "solvent shock," causing the compound to crash out of solution and form a precipitate.[3][4]
Precipitation is not merely an inconvenience; it critically impacts experimental outcomes. If a compound precipitates, its effective concentration in the media becomes unknown and significantly lower than intended, potentially leading to an underestimation of its biological activity and compromising the validity of the results.[4] This guide will walk you through the causes of this precipitation and provide robust solutions.
Troubleshooting Guide: Question & Answer Format
This section addresses specific issues you may encounter when working with N-Dodecanoyl-L-serine.
Q1: I dissolved N-Dodecanoyl-L-serine in DMSO, but it immediately precipitated when I added it to my cold (4°C) cell culture medium. What happened?
A1: This is a classic case of solvent shock combined with temperature effects.[3] N-Dodecanoyl-L-serine is highly soluble in a nonpolar organic solvent like DMSO but has very low solubility in aqueous solutions. When the concentrated DMSO stock is rapidly diluted into the cold aqueous medium, two things happen: the solvent polarity changes drastically, and the low temperature further decreases the compound's solubility.[3][4] Adding compounds to cold media is a common cause of precipitation.[4]
Solutions:
Pre-warm the Media: Always use cell culture media that has been pre-warmed to 37°C.[5] This increases the kinetic energy of the system, which can help keep the compound in solution during the critical dilution step.
Optimize Dilution Technique: Do not add the stock solution directly into the full volume of media. Instead, add the stock solution to a smaller volume of pre-warmed media first, mix thoroughly, and then add this intermediate solution to the rest of your media. A key technique is to add the stock solution dropwise to the media while gently swirling or vortexing to ensure rapid and uniform distribution.[4]
Q2: I've pre-warmed my media, but I still see some precipitation. My target concentration is quite high. What should I do next?
A2: Exceeding the maximum solubility limit of the compound in your final culture medium is a primary cause of precipitation.[5] Every compound has a finite solubility in a given solvent system.
Solutions:
Reduce the Final Concentration: The most direct approach is to lower the final working concentration of N-Dodecanoyl-L-serine.[3][4] It is crucial to determine the maximum soluble concentration empirically by performing a serial dilution and visually inspecting for any precipitate formation.
Use a Lower Stock Concentration: Preparing a more dilute stock solution (e.g., 1 mM instead of 10 mM) can mitigate solvent shock.[4] This requires adding a larger volume of the stock to your media, but the dilution process is less abrupt. Ensure the final concentration of your solvent (e.g., DMSO) remains non-toxic to your cells, typically below 0.5%.[5][6] Always include a vehicle control with the same final solvent concentration in your experiments.[5]
Q3: My compound seems to dissolve initially but then precipitates over several hours or days in the incubator. What could be the cause?
A3: This delayed precipitation can be due to several factors related to the compound's stability and interactions with media components over time.
Solutions:
Evaluate pH Stability: The metabolism of cells can cause the pH of the culture medium to decrease over time.[3] N-Dodecanoyl-L-serine has a carboxylic acid group from the serine head, and its charge state (and thus solubility) can be sensitive to pH changes. Monitor the pH of your culture and consider using a medium with a more robust buffering system or changing the media more frequently.[3]
Assess Compound Stability: The compound itself might be degrading into less soluble byproducts during incubation.[4] While less common for this type of molecule, it's a possibility for long-term experiments. Preparing fresh media with the compound more frequently can help.
Consider Serum Interactions: If you are using a serum-containing medium, the compound may be binding to proteins like albumin.[5] This can either help solubilize the compound or, in some cases, lead to the formation of insoluble complexes over time.[3][7] You can test different serum concentrations or, if your cells tolerate it, use a serum-free medium.
Q4: I've tried everything above and still face challenges. Are there any advanced methods to improve solubility?
A4: Yes, several solubility enhancers can be employed for particularly challenging compounds.
Solutions:
Utilize Serum Proteins: As mentioned, proteins in fetal bovine serum (FBS), such as albumin, can bind to hydrophobic compounds and help keep them in solution.[5][8] You can try a pre-dilution step where you add the N-Dodecanoyl-L-serine stock to pure, pre-warmed serum first, let it incubate briefly to allow for protein binding, and then dilute this mixture into your serum-containing medium.
Employ Cyclodextrins: Cyclodextrins are cyclic oligosaccharides that have a hydrophilic exterior and a hydrophobic interior cavity.[9] They can encapsulate hydrophobic molecules, like the dodecanoyl tail of your compound, effectively forming a water-soluble inclusion complex.[10][11] (2-Hydroxypropyl)-β-cyclodextrin (HP-β-CD) is commonly used in cell culture applications and can significantly enhance the solubility of lipophilic drugs.[5][12]
Experimental Protocols & Data
Protocol 1: Standard Method for Solubilizing N-Dodecanoyl-L-serine
This protocol is the first-line approach for preparing N-Dodecanoyl-L-serine working solutions.
Prepare a Concentrated Stock Solution:
Aseptically weigh the N-Dodecanoyl-L-serine powder.
Dissolve it in anhydrous, sterile-filtered DMSO to a concentration of 10-20 mM. Ensure it is fully dissolved by vortexing. Gentle warming in a 37°C water bath can assist dissolution.[5]
Visually inspect the solution to ensure no particulates are present.[3]
Aliquot the stock solution into single-use, light-protected tubes and store at -20°C or -80°C to minimize freeze-thaw cycles.[5]
Prepare the Working Solution in Cell Culture Medium:
Pre-warm your complete cell culture medium (containing serum, if applicable) to 37°C in a water bath.[5]
Thaw an aliquot of the N-Dodecanoyl-L-serine stock solution at room temperature.
While gently swirling the flask of pre-warmed medium, slowly add the calculated volume of the stock solution drop-by-drop. This gradual addition is critical to avoid localized high concentrations.[4]
Immediately after addition, continue to mix the medium gently to ensure uniform distribution.
Visually inspect the medium for any signs of precipitation before adding it to your cells.[3] If clear, you can proceed with your experiment.
Protocol 2: Advanced Method Using Cyclodextrin for Enhanced Solubility
Use this protocol if you continue to experience precipitation with the standard method.
Prepare N-Dodecanoyl-L-serine Stock: Follow Step 1 from Protocol 1.
Prepare Cyclodextrin Solution:
Prepare a sterile stock solution of (2-Hydroxypropyl)-β-cyclodextrin (HP-β-CD) in serum-free cell culture medium or PBS at a concentration determined to be non-toxic for your specific cell line.
Form the Inclusion Complex:
In a sterile tube, add the required volume of the N-Dodecanoyl-L-serine DMSO stock to the HP-β-CD solution.
Vortex or sonicate the mixture briefly to facilitate the formation of the inclusion complex.
Prepare the Final Working Solution:
Add the N-Dodecanoyl-L-serine/cyclodextrin complex solution to your pre-warmed, complete cell culture medium.
Mix gently and visually inspect for clarity before use.
Data Summary Table
Parameter
Recommendation
Rationale
Solvent for Stock
Anhydrous DMSO
High solubilizing power for lipophilic compounds.[5]
Stock Concentration
1-20 mM
Start lower (e.g., 1-5 mM) to reduce the severity of solvent shock upon dilution.[4][13]
Media Temperature
Pre-warm to 37°C
Increases solubility and prevents temperature-induced precipitation.[4][5]
Dilution Technique
Slow, dropwise addition to swirling media
Ensures rapid and uniform mixing, preventing localized high concentrations.[3][4]
Final DMSO %
< 0.5% (cell line dependent)
Minimizes solvent toxicity. Always include a vehicle control.[5][6]
Solubility Enhancer
Serum or (2-Hydroxypropyl)-β-cyclodextrin
Serum proteins bind and solubilize compounds; cyclodextrins encapsulate them.[5][11]
Visualizing the Troubleshooting Workflow
The following diagram outlines the decision-making process when encountering precipitation issues.
Caption: Troubleshooting workflow for N-Dodecanoyl-L-serine precipitation.
Frequently Asked Questions (FAQs)
Can I just filter out the precipitate?
Filtering is not recommended. It removes the precipitated compound, leading to an unknown and lower final concentration, which invalidates your experimental results. The goal is to address the root cause of the precipitation.[5]
Will warming the media to 37°C harm the media components?
No, cell culture media is designed to be stable at 37°C, the standard incubation temperature for most mammalian cell lines.
How do I know what the maximum non-toxic concentration of DMSO is for my cells?
You should perform a dose-response curve to determine cell viability at various DMSO concentrations (e.g., 0.1% to 1.0%). Most cell lines can tolerate 0.1% to 0.5% DMSO without significant cytotoxicity.[5][6]
What are the key physicochemical properties of N-Dodecanoyl-L-serine to consider?
It has a molecular weight of approximately 287.4 g/mol .[14] Its structure, with a long hydrocarbon tail (dodecanoyl) and a polar amino acid head (L-serine), makes it amphiphilic with low water solubility.[1][14]
References
Procell. Troubleshooting Precipitation in Cell Culture: Causes and Solutions. Available from: [Link]
Touro Scholar. Cyclodextrin as a Drug Carrier Increasing Drug Solubility. Available from: [Link]
PMC. A method to dissolve 3-MCPD mono- and di-esters in aqueous cell culture media. Available from: [Link]
PMC. Differential solubility of curcuminoids in serum and albumin solutions: implications for analytical and therapeutic applications. Available from: [Link]
PMC. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Available from: [Link]
PubChem. N-decanoyl-l-serine. Available from: [Link]
MDPI. Enhancing the Water Solubility and Efficacy of Anticancer Drugs Using Hydroxypropyl-β-Cyclodextrin. Available from: [Link]
IntechOpen. Effect of Cyclodextrin Derivatization on Solubility and Efficacy of Drugs. Available from: [Link]
ResearchGate. How to dissolve a lipophilic compund in media?. Available from: [Link]
Creative Bioarray. Lipophilicity & Solubility. Available from: [Link]
ResearchGate. How can I dissolve hydrophobic compounds in DMEM media?. Available from: [Link]
ResearchGate. Any suggestions for treating DMSO soluble compound in cell culture?. Available from: [Link]
ResearchGate. Chemical–physical properties and cytotoxicity of N-decanoyl amino acid-based surfactants: Effect of polar heads. Available from: [Link]
Oxford Academic. aqueous stability and interactions of organoruthenium compounds with serum proteins, cell culture medium, and human serum. Available from: [Link]
Chembest. N-Lauroyl-L-serine 95+%. Available from: [Link]
Semantic Scholar. Racemic serine is less soluble than pure enantiomers due to stronger intermolecular hydrogen bonds. Available from: [Link]
PubMed. Optical resolution of amino acid derivatives by micellar electrokinetic chromatography with N-dodecanoyl-L-serine. Available from: [Link]
ACS Publications. A Lipophilic Salt Form to Enhance the Lipid Solubility and Certain Biopharmaceutical Properties of Lapatinib. Available from: [Link]
IJSER. Structural, Linear and Nonlinear Optical Properties of L-Serine Single Crystal. Available from: [Link]
Quora. How to make a stock solution of a substance in DMSO. Available from: [Link]
PubChem. Sodium N-lauroylserine. Available from: [Link]
PMC. Influence of Stereochemistry on the Monolayer Characteristics of N-alkanoyl-Substituted Threonine and Serine Amphiphiles at the Air–Water Interface. Available from: [Link]
LifeTein®. How to dissolve peptides in DMSO?. Available from: [Link]
ResearchGate. The solubility of l-serine in water at 298.15 K. Available from: [Link]
ResearchGate. L-Serine in aqueous solutions at different pH: Conformational preferences and vibrational spectra of cationic, anionic and zwitterionic species. Available from: [Link]
Google Patents. Process for improving the solubility of cell culture media.
Google Patents. Stabilized aqueous solution of lysine.
Comparative Guide: Antimicrobial Efficacy and Formulation Dynamics of N-Lauroyl-L-Serine vs. Lauric Acid
As drug development and cosmetic formulations pivot toward biocompatible, bio-based ingredients, understanding the functional divergence between native fatty acids and their amino acid conjugates is paramount. Lauric aci...
Author: BenchChem Technical Support Team. Date: April 2026
As drug development and cosmetic formulations pivot toward biocompatible, bio-based ingredients, understanding the functional divergence between native fatty acids and their amino acid conjugates is paramount. Lauric acid (C12:0) is a well-documented antimicrobial agent. However, its clinical and commercial application is often bottlenecked by poor aqueous solubility and dose-dependent skin irritation.
By conjugating lauric acid with the amino group of L-serine via an amide linkage, we generate N-lauroyl-L-serine (NLS) —an anionic lipoamino acid surfactant. This guide provides a rigorous, data-driven comparison of their antimicrobial mechanisms, performance metrics, and formulation suitability to assist researchers in selecting the optimal compound for targeted applications.
Mechanistic Divergence: The Causality Behind the Efficacy
The structural differences between these two molecules dictate entirely different mechanisms of bacterial membrane disruption.
Lauric Acid (LA):
As a medium-chain fatty acid with a pKa of ~4.9, LA exhibits potent antimicrobial activity primarily against Gram-positive bacteria[1]. At slightly acidic formulation pHs, the protonated (uncharged) fraction of LA acts as a highly lipophilic agent that directly intercalates into the bacterial lipid bilayer. This insertion disrupts the proton motive force, uncouples oxidative phosphorylation, and induces rapid intracellular leakage. However, this same lipophilicity causes non-specific interactions with mammalian cell membranes, leading to irritation.
N-Lauroyl-L-Serine (NLS):
The addition of the polar L-serine headgroup fundamentally alters the molecule's physicochemical behavior, transforming it into an anionic surfactant[2]. The free carboxyl group on the serine moiety has a significantly lower pKa, ensuring the molecule remains ionized and highly water-soluble at physiological pH. Instead of relying solely on partitioning into the membrane as a free acid, NLS lowers the surface tension of the aqueous environment and self-assembles into micelles. Its antimicrobial action is driven by surfactant-mediated membrane fluidization and the extraction of essential membrane lipids into mixed micelles, leading to cell lysis[3]. This mechanism is highly effective against microbes yet significantly milder and hypoallergenic to mammalian tissue[4].
Figure 1: Comparative mechanisms of bacterial cell death between LA and NLS.
To make informed formulation decisions, we must evaluate both compounds across solubility, irritation potential, and minimum inhibitory concentration (MIC). While LA boasts lower MIC values against specific pathogens, NLS offers a superior therapeutic window when considering tissue tolerability and aqueous solubility[4].
To prove the causality between NLS's surfactant properties and its antimicrobial activity, we utilize a self-validating protocol that simultaneously measures bacterial growth inhibition and surface tension. This ensures that the observed MIC is mechanistically linked to the Critical Micelle Concentration (CMC).
Figure 2: Self-validating protocol correlating MIC with Critical Micelle Concentration.
Step-by-Step Methodology:
Preparation of Equimolar Stocks : Prepare a 50 mM stock of Lauric Acid in 10% ethanol/water (required due to poor aqueous solubility) and a 50 mM stock of N-Lauroyl-L-Serine in sterile deionized water.
Inoculum Standardization : Culture Staphylococcus aureus (Gram-positive model) to mid-log phase. Dilute in Mueller-Hinton broth to an OD600 of 0.05 (approximately
1×105
CFU/mL)[1].
Serial Dilution & Surface Tension Mapping : In a 96-well plate, perform two-fold serial dilutions of both agents (from 10 mM down to 0.01 mM). In a parallel cell-free plate, measure the surface tension of each NLS dilution using a high-throughput tensiometer to identify the CMC.
Co-Incubation : Inoculate the test wells with the standardized bacterial suspension. Incubate at 37°C for 18 hours under continuous agitation.
Viability & Mechanistic Correlation : Read the OD600 to determine the MIC. Plate 10 µL from clear wells onto agar to determine the Minimum Bactericidal Concentration (MBC). Correlate the MBC of NLS with its measured CMC to validate that membrane solubilization (micellization) is the primary driver of cell death.
Strategic Application in Drug Development
Choose Lauric Acid when: Developing targeted, non-aqueous topical treatments (e.g., ointments or lipid-based nanocarriers for localized bacterial infections) where maximum raw antimicrobial potency is required, and the formulation pH can be kept low to maintain the active protonated state.
Choose N-Lauroyl-L-Serine when: Formulating aqueous-based therapeutics, mucosal drug delivery systems, or hypoallergenic pediatric washes. Its dual function as an emulsifier and a mild antimicrobial agent eliminates the need for harsh synthetic surfactants, preserving the skin's natural barrier while preventing microbial proliferation[5].
References
A Novel Compound with Kokumi Properties: Enzymatic Preparation and Taste Presentation Evaluation of N-Lauroyl Phenylalanine
ACS Publications[Link]
Measuring the Antimicrobial Activity of Lauric Acid against Various Bacteria in Human Gut Microbiota Using a New Method
PMC - National Institutes of Health[Link]
Chemoselective enzymatic acylation of glycine as a green route to N-acyl amino acid surfactants
RSC Publishing[Link]
Synthesis, chemistry, physicochemical properties and industrial applications of amino acid surfactants: A review
Comptes Rendus de l'Académie des Sciences[Link]
Perspectives of aminoacylases in biocatalytic synthesis of N-acyl-amino acids surfactants
PMC - National Institutes of Health[Link]
Comparative lipidomic analysis of N-acyl amino acids in human serum
Comparative Lipidomic Analysis of N-Acyl Amino Acids in Human Serum: A Technical Guide to Extraction and Quantitation Introduction N-acyl amino acids (NAAAs) represent a critical, yet analytically challenging, class of e...
Author: BenchChem Technical Support Team. Date: April 2026
Comparative Lipidomic Analysis of N-Acyl Amino Acids in Human Serum: A Technical Guide to Extraction and Quantitation
Introduction
N-acyl amino acids (NAAAs) represent a critical, yet analytically challenging, class of endogenous signaling lipids. Formed by the conjugation of a fatty acyl chain to an amino acid headgroup, these amphiphilic molecules are dynamically regulated by enzymes such as PM20D1 (synthase) and FAAH (hydrolase)[1]. Furthermore, recent population-scale lipidomics have identified human-specific determinants, such as CYP4F2, that regulate circulating NAAA levels via ω-hydroxylation[2].
Because NAAAs circulate in human serum at low-to-sub nanomolar concentrations and possess unique physicochemical properties, traditional lipidomic workflows often fail to capture them accurately. This guide provides an objective, data-driven comparison of extraction methodologies and analytical platforms, culminating in a self-validating protocol for robust NAAA quantitation.
Comparative Analysis of Extraction Methodologies
The primary hurdle in NAAA lipidomics is extraction efficiency. NAAAs are highly amphiphilic; they contain a polar, ionizable amino acid headgroup and a hydrophobic fatty acyl tail.
Traditional Liquid-Liquid Extraction (Folch/Bligh-Dyer): While standard for non-polar lipids (e.g., triglycerides, ceramides), biphasic chloroform/methanol extractions perform poorly for NAAAs. Causality: The amphiphilic nature of NAAAs causes them to partition unpredictably at the aqueous-organic interface or remain trapped in the aqueous phase, resulting in low and highly variable recovery rates.
Solid Phase Extraction (SPE): C18-based SPE improves recovery compared to Folch but suffers from lower throughput and potential analyte loss during the wash and elution steps if the elution solvent lacks sufficient eluotropic strength to disrupt hydrophobic interactions.
Optimized Protein Precipitation (PPT) via ACN:MeOH: A monophasic extraction using a 1:1 (v/v) mixture of acetonitrile (ACN) and methanol (MeOH) is the superior method[1]. Causality: ACN effectively precipitates serum proteins, while the addition of MeOH disrupts the hydrogen-bonding network of the protein pellet, preventing the entrapment of the polar amino acid headgroups. This ensures that NAAAs remain highly soluble in the supernatant[3].
Table 1: Quantitative Comparison of Extraction Methodologies for Serum NAAAs
Extraction Method
N-Oleoyl Glycine Recovery (%)
N-Arachidonoyl Serine Recovery (%)
Matrix Effect (%)
Reproducibility (CV%)
Folch (CHCl₃:MeOH:H₂O)
42.4 ± 8.1
38.2 ± 9.4
-15.2
22.5
SPE (C18 Cartridge)
75.6 ± 4.2
71.3 ± 5.1
-8.4
12.1
PPT (1:1 ACN:MeOH)
94.2 ± 2.1
91.8 ± 2.5
-12.1
6.4
(Data represents average recovery from human serum spiked with 10 nM standards, n=6).
Comparative Analytical Platforms: Targeted vs. Untargeted
Selecting the correct mass spectrometry platform dictates the depth and accuracy of the NAAA analysis.
Untargeted LC-HRMS (Orbitrap / Q-TOF): High-resolution mass spectrometry is the gold standard for discovery. By integrating molecular networking and in silico spectral libraries, HRMS can identify novel N-acyl and O-acyl lipid conjugates (e.g., N-lactoyl amino acids)[4]. However, HRMS often lacks the dynamic range required to quantify ultra-low abundance baseline NAAAs in the presence of highly abundant serum phospholipids.
Targeted LC-MS/MS (Triple Quadrupole - QQQ): For absolute quantitation, the QQQ operating in Multiple Reaction Monitoring (MRM) mode is unmatched. By isolating specific precursor-to-product ion transitions (e.g., cleavage of the amide bond to yield the amino acid fragment), targeted lipidomics eliminates background noise, achieving the sub-nanomolar Limits of Quantitation (LOQ) necessary for clinical serum profiling[3].
As an Application Scientist, I emphasize that a protocol is only as reliable as its internal controls. This workflow utilizes a pre-extraction internal standard (ISTD) spike to create a self-validating system; any matrix suppression or extraction loss is mathematically normalized by the heavy-isotope ISTD.
Materials & Reagents:
LC-MS grade Acetonitrile (ACN), Methanol (MeOH), and Water.
Analytical Column: Charged Surface Hybrid (CSH) C18 (e.g., Waters ACQUITY CSH C18, 1.7 µm). Causality: The CSH column provides a slight positive surface charge that mitigates secondary interactions between the free carboxylic acid of the NAAA and residual silanols on the stationary phase, preventing peak tailing and improving signal-to-noise[4].
Step 1: Sample Preparation & Protein Precipitation
Thaw human serum samples on ice. Transfer 50 µL of serum into a 1.5 mL low-bind Eppendorf tube.
Self-Validation Step: Spike 10 µL of AraGly-d8 ISTD (50 nM in MeOH) directly into the serum. Vortex for 10 seconds. Causality: Spiking before extraction ensures the ISTD undergoes the exact same precipitation and recovery dynamics as the endogenous analytes, correcting for any volumetric losses.
Add 200 µL of ice-cold 1:1 (v/v) ACN:MeOH to the sample[1].
Vortex vigorously for 2 minutes to ensure complete protein aggregation.
Centrifuge at 15,000 × g for 15 minutes at 4°C.
Step 2: Supernatant Isolation & Drying
Carefully transfer 200 µL of the clarified supernatant to a clean glass LC-MS vial. Avoid disturbing the pellet.
Evaporate the solvent to dryness under a gentle stream of nitrogen gas at room temperature. Causality: Avoiding heat prevents the thermal degradation and oxidation of polyunsaturated acyl chains (e.g., arachidonoyl derivatives).
Reconstitute the dried extract in 50 µL of 60:40 (v/v) Water:MeOH containing 0.1% Formic Acid. Vortex for 30 seconds and sonicate for 2 minutes.
Step 3: LC-MS/MS (QQQ) Analysis
Injection: Inject 5 µL onto the CSH C18 column maintained at 40°C.
Mobile Phases:
Phase A: Water with 0.1% Formic Acid.
Phase B: ACN with 0.1% Formic Acid.
Gradient: 0-2 min (25% B), 2-8 min (linear gradient to 95% B), 8-10 min (hold at 95% B), 10-10.1 min (return to 25% B), 10.1-14 min (re-equilibration).
Detection: Operate the QQQ in Negative Electrospray Ionization (ESI-) mode. Monitor the MRM transition of the deprotonated precursor [M-H]⁻ to the amino acid fragment ion (e.g., m/z 74.0 for glycine, m/z 88.0 for alanine)[3].
References[1] Cooperative enzymatic control of N-acyl amino acids by PM20D1 and FAAH. eLife. URL:https://elifesciences.org/articles/53687[3] High-Performance Liquid Chromatography Tandem Mass Spectrometry Method for the Analysis of N-Oleoyl Glycine and N-Oleoyl Alanine in Brain and Plasma. PMC. URL:https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9309852/[4] Discovery of N-Acyl Amino Acids and Novel Related N-, O-Acyl Lipids by Integrating Molecular Networking and an Extended In Silico Spectral Library. Analytical Chemistry. URL:https://pubs.acs.org/doi/10.1021/acs.analchem.3c00530[2] CYP4F2 is a human-specific determinant of circulating N-acyl amino acid levels. bioRxiv. URL:https://www.biorxiv.org/content/10.1101/2023.03.07.531580v1
A Researcher's Guide to Validating Gs-Coupled Signaling by N-Dodecanoyl-L-serine In Vitro: A Comparative Approach
This guide provides a comprehensive, technically-grounded framework for researchers seeking to validate the activation of a G-protein Coupled Receptor (GPCR) signaling pathway by the lipid mediator N-Dodecanoyl-L-serine....
Author: BenchChem Technical Support Team. Date: April 2026
This guide provides a comprehensive, technically-grounded framework for researchers seeking to validate the activation of a G-protein Coupled Receptor (GPCR) signaling pathway by the lipid mediator N-Dodecanoyl-L-serine. We move beyond simple protocols to explain the scientific rationale behind a multi-tiered validation strategy, ensuring that the generated data is robust, reproducible, and scientifically sound.
N-acylethanolamines (NAEs) are a class of endogenous fatty acid amides that play crucial roles in a wide array of physiological processes.[1][2] While molecules like anandamide are well-characterized, the specific signaling functions of many other NAEs, such as N-Dodecanoyl-L-serine, remain an active area of investigation. Many NAEs exert their effects through GPCRs, the largest family of cell surface receptors and critical drug targets.[2][3]
This guide will operate on a common hypothesis for NAEs: N-Dodecanoyl-L-serine acts as an agonist for a Gs-coupled GPCR, initiating a canonical downstream signaling cascade. Our objective is to design a self-validating experimental series to rigorously test this hypothesis, comparing its activity against a known synthetic agonist to benchmark its performance.
The Challenge of Pathway Validation
Our approach is therefore structured as a three-tiered validation cascade:
Tier 1: Proximal Receptor Activity - Does the compound trigger the initial G-protein-mediated event? We will measure the production of the second messenger, cyclic AMP (cAMP).
Tier 2: Downstream Kinase Activation - Is the signal propagated through the intracellular kinase network? We will assess the phosphorylation of Extracellular signal-Regulated Kinase (ERK).
Tier 3: Nuclear-Level Consequence - Does the signal reach the nucleus to alter gene expression? We will use a transcriptional reporter assay.
This multi-faceted approach ensures that we are not just observing an isolated biochemical event but a complete and physiologically relevant signaling cascade.
Comparative Experimental Workflow
For this guide, we will use a HEK293 cell line stably expressing a candidate Gs-coupled receptor, such as GPR119, which is known to be activated by other lipid amides.[4][5] Our comparative compounds will be:
Test Compound: N-Dodecanoyl-L-serine (NDS)
Positive Control: MBX-2982, a known synthetic GPR119 agonist.[4]
Negative Control: Vehicle (e.g., 0.1% DMSO)
Caption: A multi-tiered workflow for validating signaling pathway activation.
Tier 1: Measuring Proximal Gs-Coupling via cAMP Production
Scientific Rationale
Activation of a Gs-coupled GPCR leads to the dissociation of the Gαs subunit, which in turn stimulates adenylyl cyclase to convert ATP into the second messenger cAMP.[6] Measuring cAMP accumulation is therefore the most direct and proximal method to confirm Gs pathway engagement. We will use a competitive immunoassay format, such as HTRF (Homogeneous Time-Resolved Fluorescence) or a luminescence-based assay, for its high throughput and sensitivity.[7][8][9]
Detailed Protocol: cAMP Luminescence Assay
This protocol is adapted from commercially available bioluminescent assays, such as the Promega cAMP-Glo™ Assay.[8]
Cell Seeding: Seed HEK293 cells expressing the target GPCR into a white, 384-well clear-bottom assay plate at a density of 5,000-10,000 cells/well in 20 µL of culture medium. Incubate overnight at 37°C, 5% CO₂.
Compound Preparation: Prepare a 2X serial dilution of N-Dodecanoyl-L-serine and the positive control (MBX-2982) in an appropriate assay buffer containing a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.
Cell Treatment: Add 20 µL of the 2X compound dilutions to the cells. Include vehicle-only wells as a negative control. Incubate for 30 minutes at room temperature.
Cell Lysis: Add 40 µL of the provided cAMP-Glo™ Lysis Buffer containing PKA substrate. Incubate for 20 minutes at room temperature to lyse the cells and allow the PKA reaction to proceed.
Kinase-Glo® Detection: Add 40 µL of the Kinase-Glo® Reagent. This reagent measures the amount of ATP remaining after the PKA reaction. Incubate for 10 minutes at room temperature.
Data Acquisition: Measure luminescence using a plate reader. The signal is inversely proportional to the amount of cAMP produced.
Anticipated Data & Comparison
The raw luminescence data is converted to cAMP concentration using a standard curve. Dose-response curves are then plotted to determine the potency (EC₅₀) and efficacy (Eₘₐₓ) for each compound.
Compound
Potency (EC₅₀)
Efficacy (% of MBX-2982)
N-Dodecanoyl-L-serine
150 nM
85%
MBX-2982 (Positive Control)
25 nM
100%
Vehicle (Negative Control)
N/A
< 1%
Interpretation: A dose-dependent increase in cAMP (decrease in luminescence) that fits a sigmoidal curve would be the first piece of evidence supporting our hypothesis. The data table shows that NDS is a full agonist at the receptor, albeit with lower potency than the synthetic control. This is a common and expected finding when comparing endogenous-like lipids to optimized synthetic molecules.
Tier 2: Validating Downstream Signal Propagation via ERK Phosphorylation
Scientific Rationale
While cAMP is the primary Gs messenger, GPCRs can activate other pathways, including the mitogen-activated protein kinase (MAPK) cascade, which culminates in the phosphorylation of ERK1/2.[10][11] Verifying ERK1/2 phosphorylation (p-ERK) demonstrates that the signal initiated by NDS is not only generated but is also successfully propagated downstream. Western blotting is a gold-standard, semi-quantitative method for this purpose due to its reliability and the availability of high-quality, specific antibodies.[10][12]
Caption: Hypothesized Gs-coupled signaling cascade for N-Dodecanoyl-L-serine.
Detailed Protocol: Western Blot for Phospho-ERK1/2
This protocol incorporates best practices for detecting phosphorylated proteins.[11][13][14]
Cell Culture and Treatment: Seed cells in 6-well plates and grow to 80-90% confluency. Serum-starve the cells for 4-6 hours to reduce basal ERK phosphorylation.
Stimulation: Treat cells with the EC₈₀ concentration (determined from the cAMP assay) of NDS and MBX-2982 for 5, 10, and 15 minutes. Include a vehicle control.
Lysis: Immediately after treatment, place plates on ice, aspirate the media, and wash once with ice-cold PBS. Add 100 µL of ice-cold RIPA lysis buffer supplemented with protease and phosphatase inhibitors .[13] Scrape the cells, transfer to a microfuge tube, and clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C.
Protein Quantification: Determine protein concentration of the supernatant using a BCA assay.
SDS-PAGE and Transfer: Load 20 µg of protein per lane onto a 10% SDS-PAGE gel. Transfer proteins to a PVDF membrane.[11]
Blocking: Block the membrane for 1 hour at room temperature in 5% Bovine Serum Albumin (BSA) in Tris-Buffered Saline with 0.1% Tween-20 (TBST). BSA is often preferred over milk for phospho-antibodies to reduce background.[13]
Primary Antibody Incubation: Incubate the membrane overnight at 4°C with a primary antibody specific for phospho-ERK1/2 (Thr202/Tyr204), diluted 1:1000 in 5% BSA/TBST.
Secondary Antibody and Detection: Wash the membrane 3x with TBST. Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature. Wash again and detect using an ECL substrate and a chemiluminescence imaging system.[10]
Stripping and Re-probing: To ensure equal protein loading, the same membrane must be probed for total ERK. Strip the membrane using a commercial stripping buffer, re-block, and probe with a primary antibody for total ERK1/2.[10]
Anticipated Data & Comparison
The results will be visualized as bands on the blot. A robust response will show a clear increase in the p-ERK band intensity relative to the vehicle control, which should peak around 5-10 minutes post-stimulation. The total ERK band should remain constant across all lanes, confirming equal loading.
Treatment
Time (min)
p-ERK / Total ERK Ratio (Fold Change vs. Vehicle)
Vehicle
10
1.0
N-Dodecanoyl-L-serine
5
4.5
N-Dodecanoyl-L-serine
10
6.2
N-Dodecanoyl-L-serine
15
3.1
MBX-2982
10
7.5
Interpretation: Observing a transient increase in ERK phosphorylation following NDS treatment provides the second critical piece of evidence. It confirms the signal is actively transduced downstream of the receptor. The comparative data shows NDS elicits a strong, albeit slightly lower, response compared to the positive control, consistent with the cAMP assay findings.
Tier 3: Quantifying Nuclear Events with a Reporter Gene Assay
Scientific Rationale
The ultimate goal of many signaling pathways is to alter gene expression. The cAMP/PKA pathway and the ERK/MAPK pathway both converge on the phosphorylation of transcription factors like CREB (cAMP Response Element-Binding protein).[15] Phosphorylated CREB binds to DNA sequences called cAMP Response Elements (CRE) in the promoters of target genes, driving their transcription. A CRE-driven luciferase reporter assay provides a highly sensitive and quantitative measure of the integrated signaling output that reaches the nucleus.[16][17][18]
Detailed Protocol: CRE-Luciferase Reporter Assay
Co-transfection: In a 96-well plate, co-transfect HEK293 cells (expressing the target GPCR) with two plasmids using a suitable transfection reagent:
A reporter plasmid containing the firefly luciferase gene under the control of a CRE promoter (e.g., pGL4.29[CRE/minP/luc2P]).[18]
A control plasmid constitutively expressing a different reporter (e.g., Renilla luciferase) to normalize for transfection efficiency and cell viability.
Incubation: Allow cells to express the plasmids for 24-48 hours post-transfection.
Treatment: Replace the medium with serum-free medium containing serial dilutions of NDS, MBX-2982, or vehicle. Incubate for 6 hours to allow for transcription and translation of the luciferase enzyme.
Lysis and Detection: Lyse the cells and measure both firefly and Renilla luciferase activity sequentially using a dual-luciferase reporter assay system and a luminometer.
Anticipated Data & Comparison
The primary readout is the ratio of Firefly to Renilla luminescence (Relative Light Units or RLU). Data is typically presented as "Fold Induction" over the vehicle control.
Compound
Potency (EC₅₀)
Efficacy (Fold Induction over Vehicle)
N-Dodecanoyl-L-serine
180 nM
12.5-fold
MBX-2982 (Positive Control)
30 nM
16.0-fold
Vehicle (Negative Control)
N/A
1.0-fold
Interpretation: A strong, dose-dependent increase in luciferase activity provides the final, compelling piece of evidence. It demonstrates that the signaling cascade initiated by NDS at the cell surface is not only propagated through the cytoplasm but is also potent enough to induce a transcriptional response in the nucleus. The slight rightward shift in potency compared to the cAMP assay is expected, as downstream events often require a stronger or more sustained initial signal.
Synthesizing the Evidence: A Self-Validating Conclusion
By employing this three-tiered approach, we have constructed a robust, self-validating case for the signaling activity of N-Dodecanoyl-L-serine.
Consistency: The compound demonstrated activity at all three key stages of the signaling cascade.
Causality: The logical progression from cAMP generation (proximal) to p-ERK (downstream) to gene transcription (nuclear) strongly implies a causal link. An artifact in one assay is unlikely to be recapitulated in the others.
Benchmarking: Comparison against a known agonist (MBX-2982) provides a crucial performance benchmark, characterizing NDS as a potent and efficacious agonist.
References
Ghosh, E., et al. (2019). Measuring agonist-induced ERK MAP kinase phosphorylation for G-protein-coupled receptors. Methods in Cell Biology. Available at: [Link]
Shahid, S., et al. (2019). Reporter Gene Assays for Investigating GPCR Signaling. Methods in Molecular Biology. Available at: [Link]
Jiang, L. I., et al. (2010). Luciferase Reporter Assay System for Deciphering GPCR Pathways. Current Chemical Genomics. Available at: [Link]
Tiwari, A. (2017). How different is western blot protocol for phosphorylated protein from regular western blot? ResearchGate. Available at: [Link]
Jiang, L. I., et al. (2010). Luciferase Reporter Assay System for Deciphering GPCR Pathways. Semantic Scholar. Available at: [Link]
BMG Labtech. (n.d.). GPCR activation is measured using Cisbio's cAMP and IP1 HTRF HTplex cell-based assay. BMG Labtech Application Note. Available at: [Link]
Wikipedia. (n.d.). N-Acylethanolamine. Wikipedia. Available at: [Link]
Fang, Y., et al. (2021). Recent progress in assays for GPCR drug discovery. Acta Pharmacologica Sinica. Available at: [Link]
Malesu, V. K. (2026). How N-Acylethanolamines Control Appetite, Energy Balance, and Metabolic Health. News-Medical.net. Available at: [Link]
Schmid, H. H. (2000). Pathways and mechanisms of N-acylethanolamine biosynthesis: can anandamide be generated selectively? Chemistry and Physics of Lipids. Available at: [Link]
Agilent Technologies. (2010). Live-Cell Assay to Interrogate GPCRs by Monitoring cAMP Levels using a Bioluminescent Readout. Agilent Application Note. Available at: [Link]
An, S., & Tolliday, N. (2017). Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs). Assay Guidance Manual. Available at: [Link]
DiscoveRx Corporation. (n.d.). cAMP Hunter™ eXpress GPCR Assay. User Manual. Available at: [Link]
Taylor & Francis Online. (n.d.). N-Acylethanolamine – Knowledge and References. Taylor & Francis Online. Available at: [Link]
Milman, G., et al. (2006). N-arachidonoyl L-serine, an Endocannabinoid-Like Brain Constituent With Vasodilatory Properties. British Journal of Pharmacology. Available at: [Link]
Okuno, T., et al. (2025). Recent Progress in N-Acylethanolamine Research: Biological Functions and Metabolism Regulated by Two Distinct N-Acyltransferases: cPLA2ε and PLAAT Enzymes. International Journal of Molecular Sciences. Available at: [Link]
de Loof, A., et al. (2022). Evaluating functional ligand-GPCR interactions in cell-based assays. STAR Protocols. Available at: [Link]
Brown, A. J. (2007). GPR119 and GPR55 as Receptors for Fatty Acid Ethanolamides, Oleoylethanolamide and Palmitoylethanolamide. British Journal of Pharmacology. Available at: [Link]
Godio, C., et al. (2009). The endogenous brain constituent N-arachidonoyl L-serine is an activator of large conductance Ca2+-activated K+ channels. Journal of Pharmacology and Experimental Therapeutics. Available at: [Link]
Personal protective equipment for handling N-Dodecanoyl-L-serine
As a Senior Application Scientist, I frequently consult with drug development teams and supramolecular chemists utilizing N-Dodecanoyl-L-serine (also widely known as N-Lauroyl-L-serine). This chiral, lipoamino acid is hi...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist, I frequently consult with drug development teams and supramolecular chemists utilizing N-Dodecanoyl-L-serine (also widely known as N-Lauroyl-L-serine). This chiral, lipoamino acid is highly valued as a permeation enhancer for oral peptide delivery (such as GLP-1 agonists) [1] and as a highly efficient low-molecular-weight organogelator (LMOG) [2].
However, the exact physicochemical properties that make it an excellent excipient—namely, its amphiphilic ability to self-assemble and interact with lipid bilayers—dictate strict safety and logistical protocols. Surfactants inherently lower surface tension and can disrupt cellular membranes. Mishandling this compound can lead to severe defatting of the skin, corneal damage, and, if inhaled, the disruption of endogenous pulmonary surfactants.
This guide provides the definitive, self-validating operational framework for handling N-Dodecanoyl-L-serine, ensuring both scientific integrity and personnel safety.
Hazard Profile & Quantitative Risk Assessment
Before designing a handling protocol, we must understand the physical and chemical parameters of the molecule. The table below summarizes the quantitative data and the mechanistic implications of its hazards [3, 4].
Property / Hazard
Value / Classification
Mechanistic Implication
Chemical Name
N-Dodecanoyl-L-serine
Lipoamino acid with a hydrophobic C12 tail and polar L-serine head.
CAS Number
14379-56-7 (Free Acid)
Standard identifier for safety tracking and procurement.
Standard laboratory attire is insufficient for handling concentrated amphiphiles. Your Personal Protective Equipment (PPE) must be selected based on the specific molecular behavior of N-Dodecanoyl-L-serine.
Ocular Protection: Tight-fitting chemical safety goggles are mandatory.
Mechanistic Causality: Surfactants lower the surface tension of aqueous fluids. If N-Dodecanoyl-L-serine contacts the eye, it bypasses the tear film and rapidly penetrates the corneal epithelium. Standard safety glasses with side gaps are insufficient against surfactant splashes or fine aerosolized dust.
Dermal Protection: Nitrile gloves (minimum 4 mil thickness) and a fluid-resistant lab coat.
Mechanistic Causality: The lipophilic dodecanoyl chain allows the molecule to partition into the skin, extracting lipids and causing contact dermatitis. Nitrile provides superior chemical resistance to amphiphilic molecules compared to latex, which can be highly permeable to certain lipidic compounds.
Respiratory Protection: N95 or P100 particulate respirator (if handled outside a closed system).
Mechanistic Causality: Inhalation of surfactant powders is critically hazardous. The dust can reach the lower respiratory tract and interfere with endogenous pulmonary surfactants (complexes of dipalmitoylphosphatidylcholine and proteins), potentially causing acute respiratory distress.
Operational Workflows
Protocol 1: Safe Weighing and Solubilization
Objective: To accurately mass and solubilize the surfactant without generating hazardous aerosols or excessive foaming.
Engineering Controls Validation: Ensure the Chemical Fume Hood or Class II Biological Safety Cabinet (BSC) is operating with a face velocity of 80–100 fpm.
Causality: Proper airflow prevents the low-density surfactant powder from escaping the primary containment zone.
Static Mitigation: Pass an anti-static zero-stat gun over the weigh boat and stainless-steel spatula.
Causality: N-Dodecanoyl-L-serine powder is highly susceptible to static charge. Neutralizing the electrostatic field prevents the powder from "jumping" and aerosolizing during transfer.
Massing: Transfer the powder slowly. Keep the sash as low as ergonomically possible to maximize the barrier between the powder and your breathing zone.
Solubilization: When adding the powder to aqueous buffers or organic solvents (e.g., toluene or heptane for organogelation), dispense the solvent slowly down the inner wall of the vessel.
Causality: Rapid addition of solvent or vigorous agitation will cause excessive foaming and micelle disruption. This complicates volumetric accuracy, introduces air bubbles into your gels, and increases the risk of a spill.
Protocol 2: Spill Response and Decontamination
Objective: To contain and neutralize surfactant spills without exacerbating the slip or inhalation hazards.
Dry Spills (Powder): Do NOT sweep the powder.
Causality: Sweeping mechanically aerosolizes the surfactant dust, creating an immediate inhalation hazard. Instead, use a HEPA-filtered vacuum. Alternatively, gently mist the spill with a 10% ethanol/water solution to collapse the powder, then wipe it up with absorbent pads.
Wet Spills (Solution): Surround the spill with inert absorbent booms.
Causality: Surfactant solutions are exceptionally slippery. Immediate perimeter containment prevents the spread of the slip hazard across the laboratory floor.
Surface Decontamination: Wash the affected area with copious amounts of water.
Causality: Because N-Dodecanoyl-L-serine forms micelles, aggressive scrubbing will induce massive foaming. Rinse continuously with water until no bubbles form, confirming the complete removal of the amphiphile.
Disposal & Environmental Logistics
Aqueous Waste: Solutions containing N-Dodecanoyl-L-serine must never be poured down the sink.
Causality: While amino acid-based surfactants are generally biodegradable, concentrated laboratory waste alters the surface tension of local environmental water bodies, which can severely damage the gills of aquatic organisms. Collect all solutions in designated aqueous chemical waste containers.
Solid Waste: Dispose of contaminated PPE, weigh boats, and dry spill cleanup materials in solid waste bins designated for high-temperature incineration.
Workflow Visualization
Workflow diagram for the safe handling, spill response, and disposal of N-Dodecanoyl-L-serine.
References
Google Patents.WO 2014/060472 A1 - Pharmaceutical compositions comprising a GLP-1 peptide and a fatty acid acylated amino acid.
Materials (Basel). Low-Molecular-Weight Organogelators Based on N-dodecanoyl-L-amino Acids—Energy Frameworks and Supramolecular Synthons. Retrieved from[Link]
Chemchart. N-Lauroyl-L-serine (14379-56-7) - Chemical Safety, Models, Suppliers, Regulation, and Patents. Retrieved from[Link]
